1-(4-Methylthiophenyl)pentylamine

• Molecular Formula: C12H19NS
• Molecular Weight: 209.35 g/mol
• IUPAC Name: 1-(4-methylsulfanylphenyl)pentan-1-amine
• InChI: InChI=1S/C12H19NS/c1-3-4-5-12(13)10-6-8-11(14-2)9-7-10/h6-9,12H,3-5,13H2,1-2H3
• InChI Key: AESWBSPKRLISRP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=CC=C(C=C1)SC)N

Description

1-(4-Methylthiophenyl)pentylamine is a useful research compound. Its molecular formula is C12H19NS and its molecular weight is 209.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Methylthiophenyl)pentylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Methylthiophenyl)pentylamine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

Technical Dossier: 1-(4-Methylthiophenyl)pentylamine (CAS 1270559-41-5) - Data Unavailability

To the intended audience of Researchers, Scientists, and Drug Development Professionals:

This document addresses the request for an in-depth technical guide on the physical properties and safety data for the compound identified by CAS Number 1270559-41-5 . Following a comprehensive search of publicly available chemical databases, supplier catalogs, and scientific literature, we must report that critical data required to construct an authoritative guide is not available at this time.

Part 1: Compound Identification

The compound associated with CAS 1270559-41-5 has been successfully identified. The available data is summarized in the table below.

Identifier	Data	Source
CAS Number	1270559-41-5	Ambeed, BLD Pharm[1]
Chemical Name	1-(4-Methylthiophenyl)pentylamine	Ambeed, BLD Pharm[1]
Molecular Formula	C₁₂H₁₉NS	Ambeed, BLD Pharm[1]
Molecular Weight	209.35 g/mol	Ambeed, BLD Pharm[1]
SMILES Code	NC(C1=CC=C(SC)C=C1)CCCC	Ambeed, BLD Pharm[1]
MDL Number	MFCD18708896	Ambeed[1]

Part 2: Status of Physical Property and Safety Data

A critical aspect of laboratory and development work is a thorough understanding of a compound's physicochemical properties and its safety profile. Despite extensive searches, no verifiable Safety Data Sheet (SDS) or experimentally determined physical property data (e.g., melting point, boiling point, density, solubility) for 1-(4-Methylthiophenyl)pentylamine could be located in the public domain.

Chemical supplier listings for this compound, while confirming its identity, explicitly state that it is intended for "Research Use Only" and do not provide an SDS or GHS hazard classification.[1]

Expert Commentary: The absence of a Safety Data Sheet is a significant finding. An SDS is the primary document that details the potential hazards of a chemical and outlines safe handling, storage, and emergency response procedures. Without it, a robust risk assessment cannot be completed. The "Research Use Only" designation often applies to novel or rare compounds where toxicological and extensive physical property testing has not been performed or publicly disseminated.

Part 3: Scientific Integrity and Recommended Protocol

In the absence of manufacturer-provided safety and handling data, it is imperative to treat 1-(4-Methylthiophenyl)pentylamine as a compound with unknown toxicity and hazards . The following workflow is strongly recommended for any researcher intending to handle this material.

Recommended Risk Assessment and Handling Workflow

Sources

• 1. 1270559-41-5|1-(4-Methylthiophenyl)pentylamine| Ambeed [ambeed.com]

An In-Depth Technical Guide to the In Vitro Mechanism of Action of 1-(4-Methylthiophenyl)pentylamine

Preamble: Contextualizing a Novel Psychoactive Scaffold

1-(4-Methylthiophenyl)pentylamine is a synthetic compound belonging to the substituted amphetamine class. While direct pharmacological data on this specific molecule is scarce in peer-reviewed literature, its chemical architecture—a phenethylamine core with an alpha-butyl group and a para-substituted methylthio moiety—positions it as a structural analog of the potent and selective serotonin-releasing agent, 4-methylthioamphetamine (4-MTA).[1] The notorious clinical profile of 4-MTA, characterized by a high risk of serotonin syndrome, underscores the critical need for a thorough in vitro characterization of novel analogs like 1-(4-Methylthiophenyl)pentylamine to predict their pharmacological activity and potential toxicity.[2][3]

This guide provides a comprehensive framework for elucidating the in vitro mechanism of action of 1-(4-Methylthiophenyl)pentylamine. The experimental strategy is predicated on its structural relationship to 4-MTA, focusing on its anticipated primary molecular targets: the monoamine transporters and monoamine oxidase enzymes. We will delve into the causality behind each experimental choice, providing detailed, field-proven protocols and frameworks for data interpretation.

Core Hypothesis: A Serotonin-Centric Mechanism

Based on the well-documented pharmacology of 4-MTA, we hypothesize that 1-(4-Methylthiophenyl)pentylamine primarily acts as a serotonin-releasing agent (SRA) and a monoamine oxidase A (MAO-A) inhibitor .[1][3][4] The alpha-butyl substitution, in contrast to the alpha-methyl group of 4-MTA, is expected to modulate potency and selectivity but not the fundamental mechanism. Therefore, our investigation will prioritize the following targets:

• Serotonin Transporter (SERT): As a potential substrate (releaser) and/or uptake inhibitor.

• Dopamine (DAT) and Norepinephrine (NET) Transporters: To determine selectivity.

• Monoamine Oxidase A and B (MAO-A, MAO-B): To quantify inhibitory potential.

Part 1: Elucidating Interactions with Monoamine Transporters

Expertise & Experience: The primary mechanism of action for most amphetamine-class compounds involves the monoamine transporters. These membrane proteins are responsible for the reuptake of serotonin, dopamine, and norepinephrine from the synaptic cleft, thereby terminating their signaling. Compounds can act as inhibitors (blocking reuptake) or as substrates (being transported into the cell and inducing reverse transport, or "release"). Distinguishing between these two modes of action is crucial, as releasing agents generally have a more profound and often more toxicological effect than simple uptake inhibitors.

Experimental Workflow: Monoamine Transporter Interaction

Caption: Workflow for characterizing monoamine transporter activity.

Protocol 1: Radiotracer Uptake Inhibition Assay

This protocol determines the concentration of 1-(4-Methylthiophenyl)pentylamine required to inhibit 50% of monoamine uptake (IC₅₀) in cells engineered to express a single human transporter type.

• Materials:

  • HEK-293 cells stably transfected with human SERT, DAT, or NET.

  • Krebs-HEPES buffer (KHB).

  • Radiolabeled substrates: [³H]Serotonin (5-HT), [³H]Dopamine (DA), [³H]Norepinephrine (NE).

  • Known selective inhibitors for defining non-specific uptake (e.g., Fluoxetine for SERT, GBR-12909 for DAT, Desipramine for NET).

  • 1-(4-Methylthiophenyl)pentylamine stock solution in DMSO.

  • 96-well cell culture plates, scintillation fluid, liquid scintillation counter.

• Procedure:

  • Cell Plating: Seed transfected HEK-293 cells into 96-well plates and grow to ~90% confluency.

  • Preparation: On the day of the experiment, aspirate the growth medium and wash cells once with 100 µL of room temperature KHB.

  • Pre-incubation: Add 50 µL of KHB containing various concentrations of 1-(4-Methylthiophenyl)pentylamine (e.g., 10⁻¹¹ to 10⁻⁵ M). Include wells for "total uptake" (vehicle only) and "non-specific uptake" (a high concentration of a selective inhibitor, e.g., 10 µM Fluoxetine for SERT). Incubate for 10 minutes at room temperature.

  • Uptake Initiation: Add 50 µL of KHB containing the radiolabeled substrate to achieve a final concentration near its Kₘ value (e.g., 100 nM [³H]5-HT).[5]

  • Incubation: Incubate at room temperature for a short period to ensure measurement of initial uptake rates (e.g., 1-5 minutes).[5]

  • Termination: Rapidly terminate the uptake by aspirating the buffer and washing the cells twice with 100 µL of ice-cold KHB.

  • Lysis: Lyse the cells by adding 200 µL of 1% SDS solution to each well.

  • Quantification: Transfer the lysate to scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Specific uptake is calculated by subtracting the non-specific uptake from the total uptake. Plot the percentage of inhibition against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Part 2: Assessment of Monoamine Oxidase Inhibition

Expertise & Experience: The co-inhibition of MAO-A, the primary enzyme for serotonin metabolism, alongside potent serotonin release is a recipe for dangerously high synaptic serotonin levels, leading to serotonin syndrome.[2][3] 4-MTA is a known reversible inhibitor of MAO-A.[4] Therefore, quantifying the MAO-A and MAO-B inhibitory potential of 1-(4-Methylthiophenyl)pentylamine is a critical safety assessment.

Trustworthiness: A well-established in vitro assay using recombinant human enzymes and a sensitive detection method provides a reliable and reproducible system for determining inhibitory potency (IC₅₀). We will describe a common chemiluminescent assay.

Signaling Pathway: MAO Action and Inhibition

Caption: Monoamine Oxidase A (MAO-A) inhibition pathway.

Protocol 2: In Vitro MAO-A/B Inhibition Assay (Chemiluminescent)

This protocol measures the ability of the test compound to inhibit the activity of recombinant human MAO-A or MAO-B.

• Materials:

  • Recombinant human MAO-A and MAO-B enzymes (commercially available).

  • MAO substrate (e.g., luciferin derivative from a kit like MAO-Glo™).

  • Known MAO-A (e.g., Clorgyline) and MAO-B (e.g., Selegiline) inhibitors as positive controls.

  • 1-(4-Methylthiophenyl)pentylamine stock solution.

  • White, opaque 96-well plates.

  • Luminometer.

• Procedure:

  • Reagent Preparation: Prepare enzyme and substrate solutions according to the manufacturer's protocol (e.g., MAO-Glo™ Assay kit, Promega).[6]

  • Compound Plating: Add the test compound in a range of concentrations to the wells of the 96-well plate. Include control wells with vehicle and known inhibitors.

  • Enzyme Addition: Add the MAO-A or MAO-B enzyme solution to the wells and incubate for a set period (e.g., 15 minutes) to allow the compound to interact with the enzyme.

  • Reaction Initiation: Add the MAO substrate to all wells to start the enzymatic reaction. Incubate for a specified time (e.g., 60 minutes) at room temperature. The enzyme will process the substrate, which is linked to a subsequent reaction that produces light.

  • Detection: Add the Luciferin Detection Reagent, which converts the product of the MAO reaction into a luminescent signal.

  • Measurement: After a brief incubation (e.g., 20 minutes), measure the luminescence of each well using a plate-reading luminometer.

  • Data Analysis: The amount of light produced is proportional to the MAO activity. Calculate the percent inhibition for each concentration of the test compound relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a dose-response curve.[6][7]

Summary of Expected In Vitro Profile & Data Presentation

The culmination of these experiments will provide a quantitative pharmacological fingerprint for 1-(4-Methylthiophenyl)pentylamine. The data should be summarized for clear comparison and interpretation.

Table 1: Anticipated Pharmacological Profile of 1-(4-Methylthiophenyl)pentylamine

Assay Type	Target	Parameter	Expected Result	Interpretation
Uptake Inhibition	hSERT	IC₅₀ (nM)	Potent (<1000 nM)	High affinity for the serotonin transporter.
hDAT	IC₅₀ (nM)	Weak (>5000 nM)	Low affinity for the dopamine transporter.
hNET	IC₅₀ (nM)	Weak (>5000 nM)	Low affinity for the norepinephrine transporter.
Neurotransmitter Release	SERT	EC₅₀ (nM)	Potent (<1000 nM)	Efficacious as a serotonin releaser.
DAT	EC₅₀ (nM)	Weak or Inactive	Poor substrate for the dopamine transporter.
NET	EC₅₀ (nM)	Weak or Inactive	Poor substrate for the norepinephrine transporter.
Enzyme Inhibition	hMAO-A	IC₅₀ (nM)	Potent (<500 nM)	Significant inhibition of serotonin metabolism.[1]
hMAO-B	IC₅₀ (nM)	Weak (>10000 nM)	Selective for MAO-A over MAO-B.

Final Mechanistic Overview

The combined results from these assays will allow for the construction of a comprehensive in vitro mechanism of action.

Caption: 종합적인 가설 작용 기전.

Conclusion

This technical guide outlines a rigorous, hypothesis-driven approach to characterizing the in vitro mechanism of action of 1-(4-Methylthiophenyl)pentylamine. By systematically evaluating its effects on monoamine transporters and monoamine oxidase enzymes, researchers can generate a comprehensive pharmacological profile. This data is indispensable for predicting its potential psychoactive effects, understanding its structure-activity relationships relative to compounds like 4-MTA, and, most importantly, assessing its potential for inducing life-threatening toxicities such as serotonin syndrome. The application of these self-validating protocols will ensure the generation of high-quality, trustworthy data crucial for informed decision-making in drug development and public health.

References

• Britannica. (2026, February 20). 4-methylthioamphetamine.
• Expert Committee on Drug Dependence Information Repository. 4-Methylthioamphetamine.
• Wikipedia. 4-Methylthioamphetamine.
• European Monitoring Centre for Drugs and Drug Addiction. (1999, February 3). Report on the Risk Assessment of 4-MTA in the Framework of the Joint Action on New Synthetic Drugs.
• Wikipedia. 4-Methylthiomethamphetamine.
• Gatley, S. J., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology.
• Zidorn, C., et al. (2017). In vitro monoamine oxidase inhibition potential of alpha-methyltryptamine analog new psychoactive substances for assessing possible toxic risks. Toxicology Letters.
• Khan, H., et al. (2023). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. MDPI.

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• 7. In vitro monoamine oxidase inhibition potential of alpha-methyltryptamine analog new psychoactive substances for assessing possible toxic risks - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Predicted Receptor Binding Affinity Profile of 1-(4-Methylthiophenyl)pentylamine

Preamble: Navigating the Uncharted

In drug discovery and molecular pharmacology, the journey often begins with a novel chemical entity whose properties are yet to be defined. 1-(4-Methylthiophenyl)pentylamine is one such compound. As of this writing, the public domain lacks empirical data on its receptor binding profile. This guide, therefore, deviates from a standard data report and instead adopts the framework of a prospective research plan, grounded in established principles of medicinal chemistry and pharmacology.

We will leverage structure-activity relationship (SAR) insights from a close structural analog, 4-methylthioamphetamine (4-MTA), to build a predictive hypothesis for the binding profile of 1-(4-Methylthiophenyl)pentylamine. This document serves as both a theoretical guide to its potential interactions and a practical manual for its empirical validation, providing detailed, field-proven protocols for its characterization.

Structural Analysis and Predictive Targeting

The Rationale for a Predictive Approach

The core structure of 1-(4-Methylthiophenyl)pentylamine features a phenyl ring substituted with a methylthio group at the para-position, and a pentylamine chain. This structure shares significant pharmacophoric features with 4-methylthioamphetamine (4-MTA), a well-characterized psychoactive substance. Both molecules possess the 4-methylthiophenyl moiety, which is crucial for their interaction with monoamine systems. The primary structural difference lies in the alkylamine chain: a pentyl-1-amine in our target compound versus a propyl-2-amine (amphetamine) in 4-MTA. This seemingly minor change can significantly alter potency and selectivity, making empirical validation essential.

Primary Hypothetical Targets based on 4-MTA

4-MTA is known primarily as a potent and selective serotonin releasing agent (SSRA) and a monoamine oxidase A (MAO-A) inhibitor.[1][2] Its pharmacology suggests that the primary targets for 1-(4-Methylthiophenyl)pentylamine are likely to include:

• Monoamine Transporters: Serotonin Transporter (SERT), Dopamine Transporter (DAT), and Norepinephrine Transporter (NET).

• Serotonin Receptors: Particularly the 5-HT₂ family (e.g., 5-HT₂A, 5-HT₂C).[1]

• Monoamine Oxidase A (MAO-A): An enzyme critical for neurotransmitter metabolism.[2][3]

This guide will focus on the experimental determination of the binding affinity (Ki) or inhibitory concentration (IC₅₀) at these key targets.

Predicted Binding Affinity Profile: A Research Objective

The following table is presented as a research objective, outlining the data points required to characterize 1-(4-Methylthiophenyl)pentylamine. The values for the reference compound, 4-MTA, are derived from existing literature, providing a benchmark for our investigation.

Target	Ligand/Inhibitor	Predicted Affinity (Ki/IC₅₀) for 1-(4-Methylthiophenyl)pentylamine	Reference: 4-MTA Affinity (Ki/IC₅₀)
Monoamine Transporters
Human SERT	1-(4-Methylthiophenyl)pentylamine	To Be Determined (TBD)	High Affinity (Potent Releaser/Inhibitor)
Human DAT	1-(4-Methylthiophenyl)pentylamine	TBD	Weaker Affinity vs. SERT[3]
Human NET	1-(4-Methylthiophenyl)pentylamine	TBD	Low Affinity
Serotonin Receptors
Human 5-HT₂A	1-(4-Methylthiophenyl)pentylamine	TBD	1,500 nM (Ki)[1]
Human 5-HT₂C	1-(4-Methylthiophenyl)pentylamine	TBD	1,800 nM (Ki)[1]
Enzymes
Human MAO-A	1-(4-Methylthiophenyl)pentylamine	TBD	250 nM (IC₅₀)[1]

Experimental Protocol: Competitive Radioligand Binding Assay

To empirically determine the binding affinity of 1-(4-Methylthiophenyl)pentylamine, the competitive radioligand binding assay is the gold standard due to its robustness and sensitivity.[3] The following protocol provides a detailed methodology for assessing the compound's affinity for the human serotonin transporter (hSERT) expressed in a stable cell line.

Principle of the Assay

This assay measures the ability of an unlabeled test compound (1-(4-Methylthiophenyl)pentylamine) to compete for binding with a radiolabeled ligand that has a known high affinity for the target receptor (hSERT). The displacement of the radioligand is proportional to the affinity of the test compound. The result is expressed as the IC₅₀ value, which is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Causality and Experimental Design Choices

• Receptor Source: Commercially available membrane preparations from HEK293 or CHO cells stably transfected to express high levels of hSERT are chosen.[4] This ensures a consistent and high-density source of the target, improving the signal-to-noise ratio.[5] Using isolated membranes is often preferred over intact cells for initial binding assays as it removes complexities like cellular uptake and metabolism, providing a direct measure of receptor interaction.[6]

• Radioligand Selection: [³H]Citalopram or [³H]Paroxetine are excellent choices for hSERT. They exhibit high specific activity, low non-specific binding, and well-characterized kinetics.[7] A concentration at or near the radioligand's dissociation constant (Kd) is used to ensure assay sensitivity.

• Separation Method: Rapid vacuum filtration is the method of choice.[3] It effectively separates the receptor-bound radioligand (trapped on the filter) from the free radioligand (which passes through). This method is efficient and amenable to a 96-well plate format for higher throughput.[8]

• Non-Specific Binding (NSB) Determination: To quantify and subtract background noise, a parallel incubation is performed in the presence of a high concentration of a known, potent SERT inhibitor (e.g., fluoxetine). This "cold" ligand saturates all specific binding sites, so any remaining radioactivity on the filter is considered non-specific.

Step-by-Step Methodology for hSERT Binding Assay

• Preparation of Reagents:

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4. Prepare fresh and keep on ice.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Radioligand Stock: Prepare a working stock of [³H]Citalopram in assay buffer to achieve a final assay concentration of ~1 nM.

  • Test Compound Dilutions: Prepare a serial dilution series of 1-(4-Methylthiophenyl)pentylamine (e.g., from 0.1 nM to 100 µM) in assay buffer.

  • NSB Agent: Prepare a high-concentration solution of fluoxetine (e.g., 10 µM final concentration) in assay buffer.

• Membrane Preparation:

  • Thaw a vial of commercially prepared hSERT-expressing cell membranes on ice.

  • Dilute the membranes in ice-cold assay buffer to a final protein concentration that yields a robust signal (typically 5-15 µg protein per well, determined during assay optimization).[9] Keep the membrane suspension on ice at all times.

• Assay Plate Setup (96-well format, in triplicate):

  • Total Binding (TB) wells: Add 50 µL of assay buffer.

  • Non-Specific Binding (NSB) wells: Add 50 µL of the fluoxetine solution.

  • Competitive Binding wells: Add 50 µL of each dilution of 1-(4-Methylthiophenyl)pentylamine.

  • To all wells, add 50 µL of the [³H]Citalopram working stock.

  • Initiate the binding reaction by adding 150 µL of the diluted membrane preparation to all wells. The final volume will be 250 µL.

• Incubation:

  • Seal the plate and incubate for 60-90 minutes at room temperature with gentle agitation to allow the binding to reach equilibrium.

• Filtration:

  • Pre-soak a 96-well glass fiber filter plate (e.g., Whatman GF/B) with 0.3% polyethyleneimine to reduce non-specific binding of the radioligand to the filter.[8]

  • Terminate the incubation by rapidly transferring the contents of the assay plate to the filter plate using a cell harvester, which applies a vacuum to pull the liquid through.

  • Immediately wash each well on the filter plate 3-4 times with 250 µL of ice-cold wash buffer to remove unbound radioligand.[10]

• Quantification:

  • Dry the filter plate completely (e.g., 30-60 minutes at 50°C or under a heat lamp).

  • Add scintillation cocktail to each well.

  • Seal the plate and measure the radioactivity (in Counts Per Minute, CPM) using a microplate scintillation counter.[11]

• Data Analysis:

  • Calculate Specific Binding: Specific Binding (CPM) = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of 1-(4-Methylthiophenyl)pentylamine.

  • Use non-linear regression analysis (sigmoidal dose-response curve) to determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualization of Key Processes

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the competitive radioligand binding assay protocol described above.

Caption: Workflow for a competitive radioligand binding assay.

Predicted Signaling Pathway Interactions

Based on the profile of 4-MTA, 1-(4-Methylthiophenyl)pentylamine is predicted to primarily modulate monoaminergic signaling. The diagram below conceptualizes these potential interactions at a serotonergic synapse.

Caption: Predicted interactions at a serotonergic synapse.

Conclusion and Future Directions

This guide establishes a robust, scientifically-grounded framework for the initial pharmacological characterization of 1-(4-Methylthiophenyl)pentylamine. By leveraging SAR data from its close analog, 4-MTA, we have identified high-probability molecular targets and provided a detailed, actionable protocol for determining its binding affinity. The successful execution of these experiments will replace predictive statements with empirical data, thereby elucidating the compound's mechanism of action and informing its potential for further development as a research tool or therapeutic agent. Subsequent studies should expand upon this initial binding profile to include functional assays (e.g., neurotransmitter uptake inhibition, receptor activation assays) to provide a complete picture of the compound's pharmacological activity.

References

• 4-Methylthioamphetamine - Wikipedia. [Link]

• 4-methylthioamphetamine (4-MTA), synthetic psychoactive drug. Britannica. [Link]

• Radioligand binding assays are considered the gold standard for measuring the affinity of ligand binding to a target receptor. Gifford Bioscience. [Link]

• Radioligand binding methods: practical guide and tips. PubMed. [Link]

• Monoamine Oxidase - BioAssay Systems. [Link]

• On the use of cells or membranes for receptor binding: growth hormone secretagogues. PubMed. [Link]

• 5-HT2A Biochemical Binding Assay Service. Reaction Biology. [Link]

• Calculations and Instrumentation used for Radioligand Binding Assays. NCBI. [Link]

• 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. [Link]

• Monoamine Oxidase Assay Kit. Bio-Techne. [Link]

• TECHNICAL MANUAL Mouse DAT (Dopamine Transporter) ELISA Kit. Assay Genie. [Link]

• Monoamine Oxidase A (MAO-A) Inhibitor Screening Kit (Fluorometric). [Link]

• Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). [Link]

• Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. PubMed. [Link]

• A flow cytometry-based dopamine transporter binding assay using antagonist-conjugated quantum dots. Chemical Communications (RSC Publishing). [Link]

• Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• In vitro assays for the functional characterization of the dopamine transporter (DAT). PMC. [Link]

• Neurotransmitter Transporter Uptake Assay Kit. Molecular Devices. [Link]

• Radioligand Binding Assay. Creative Bioarray. [Link]

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Methodological & Application

Application Note & Protocol: A Step-by-Step Synthesis Pathway for 1-(4-Methylthiophenyl)pentylamine

Abstract

This document provides a comprehensive guide for the synthesis of 1-(4-Methylthiophenyl)pentylamine, a substituted α-arylalkylamine. α-Arylalkylamines are a critical class of compounds used as resolving agents, chiral auxiliaries, and key intermediates in the synthesis of biologically active molecules.[1] This guide details a robust and scalable two-stage synthetic pathway, beginning with the Friedel-Crafts acylation to produce the ketone intermediate, followed by its conversion to the target primary amine via the Leuckart reaction. The protocols are designed for researchers in organic synthesis and drug development, with a focus on mechanistic understanding, practical execution, and safety.

Introduction & Synthetic Strategy

The synthesis of α-arylalkylamines is a cornerstone of medicinal and organic chemistry. The target molecule, 1-(4-Methylthiophenyl)pentylamine, possesses a stereocenter at the α-carbon, making it a chiral amine. While this guide focuses on the synthesis of the racemic mixture, the described pathway is amenable to modification for asymmetric synthesis.

Our strategy is based on a retrosynthetic analysis that identifies the most logical and efficient pathway using readily available starting materials. The primary C-N bond is formed through reductive amination of a precursor ketone.

Retrosynthetic Analysis

The target amine can be disconnected at the C-N bond, pointing to a precursor ketone, 1-(4-methylthiophenyl)pentan-1-one, and an ammonia equivalent. This ketone, in turn, can be synthesized via a Friedel-Crafts acylation of thioanisole. This two-stage approach is outlined below.

Caption: Retrosynthetic pathway for 1-(4-Methylthiophenyl)pentylamine.

Stage 1: Synthesis of Precursor Ketone

The first stage involves the synthesis of the key intermediate, 1-(4-methylthiophenyl)pentan-1-one, via a Friedel-Crafts acylation. This classic electrophilic aromatic substitution reaction forms a new carbon-carbon bond on the electron-rich thioanisole ring.

Mechanism: Friedel-Crafts Acylation

The reaction is catalyzed by a Lewis acid, typically aluminum chloride (AlCl₃). AlCl₃ coordinates to the carbonyl oxygen of pentanoyl chloride, which polarizes the C-Cl bond and facilitates the formation of a highly electrophilic acylium ion. This acylium ion is then attacked by the π-electrons of the thioanisole ring. The methylthio group (-SCH₃) is an ortho-, para-directing activator, leading to the desired para-substituted product as the major isomer due to steric hindrance at the ortho positions. A final deprotonation step restores aromaticity and regenerates the catalyst.

Protocol: Synthesis of 1-(4-methylthiophenyl)pentan-1-one

This protocol is adapted from standard procedures for the acylation of thioanisole.[2]

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Purity	Quantity	Moles
Thioanisole	C₇H₈S	124.21	99%	10.0 g	80.5 mmol
Pentanoyl Chloride	C₅H₉ClO	120.58	98%	10.7 g	88.5 mmol
Aluminum Chloride (anhydrous)	AlCl₃	133.34	99.9%	11.8 g	88.5 mmol
Dichloromethane (DCM, anhydrous)	CH₂Cl₂	84.93	≥99.8%	150 mL	-
Hydrochloric Acid	HCl	36.46	3M	~50 mL	-
Saturated Sodium Bicarbonate	NaHCO₃	84.01	aq. sol.	~50 mL	-
Brine	NaCl	58.44	aq. sol.	~50 mL	-

| Anhydrous Magnesium Sulfate | MgSO₄ | 120.37 | Granular | ~10 g | - |

Procedure

• Reaction Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet. Ensure all glassware is oven-dried to prevent moisture from deactivating the catalyst.[3][4]

• Catalyst Suspension: Under a positive pressure of nitrogen, charge the flask with anhydrous aluminum chloride (11.8 g) and anhydrous dichloromethane (100 mL). Cool the resulting suspension to 0 °C in an ice bath.

• Acyl Chloride Addition: Add pentanoyl chloride (10.7 g) to the dropping funnel and add it dropwise to the stirred AlCl₃ suspension over 15-20 minutes, maintaining the temperature below 5 °C.

• Thioanisole Addition: In a separate beaker, dissolve thioanisole (10.0 g) in anhydrous dichloromethane (50 mL). Transfer this solution to the dropping funnel and add it dropwise to the reaction mixture over 1 hour. A deep red-brown color will develop. During the addition, the internal temperature should not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up (Quenching): Cool the reaction mixture back to 0 °C in an ice bath. Very slowly and carefully, quench the reaction by adding crushed ice (~100 g) portion-wise. This step is highly exothermic and will release HCl gas; perform in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 3M HCl (2 x 50 mL), water (1 x 50 mL), saturated NaHCO₃ solution (1 x 50 mL), and finally brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product, a pale yellow oil, can be purified by vacuum distillation or flash column chromatography on silica gel to yield pure 1-(4-methylthiophenyl)pentan-1-one.

Stage 2: Synthesis of Target Amine

The second stage employs the Leuckart reaction, a classic method for the reductive amination of ketones and aldehydes using ammonium formate or formamide as both the nitrogen source and the reducing agent.[5][6]

Mechanism: The Leuckart Reaction

The reaction proceeds in two main phases:

• Imine/Formamide Formation: The ketone carbonyl is attacked by ammonia (generated in situ from ammonium formate) to form a carbinolamine, which then dehydrates to an iminium ion. This ion is then attacked by formate or formamide to produce an N-formyl intermediate.[7][8]

• Reduction and Hydrolysis: The N-formyl intermediate is stable under the reaction conditions. The crucial reduction step involves a hydride transfer from a formate ion to the carbon of the formyl-imine.[9] Subsequent acidic hydrolysis is required to cleave the formyl group and liberate the final primary amine.

Caption: Workflow for the Leuckart reductive amination and subsequent hydrolysis.

Protocol: Synthesis of 1-(4-Methylthiophenyl)pentylamine

This protocol is based on established Leuckart reaction conditions.[7][9][10]

Materials & Reagents

Reagent	Formula	MW ( g/mol )	Purity	Quantity	Moles
1-(4-methylthiophenyl)pentan-1-one	C₁₂H₁₆OS	208.32	98%	5.0 g	24.0 mmol
Ammonium Formate	CH₅NO₂	63.06	97%	9.1 g	144 mmol
Hydrochloric Acid (concentrated)	HCl	36.46	~37%	~20 mL	-
Sodium Hydroxide	NaOH	40.00	10M aq. sol.	As needed	-

| Diethyl Ether | (C₂H₅)₂O | 74.12 | Reagent Grade| ~100 mL | - |

Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-(4-methylthiophenyl)pentan-1-one (5.0 g) and ammonium formate (9.1 g, 6 equivalents).

• Heating: Heat the mixture in an oil bath to 160-180 °C. The mixture will melt and begin to reflux. Continue heating for 4-6 hours. The reaction can be monitored by TLC by taking an aliquot, hydrolyzing it with HCl, and spotting against the starting ketone.

• Cooling and Hydrolysis: After the reaction is complete, cool the mixture to room temperature. A solid mass may form. Add concentrated hydrochloric acid (20 mL) and reflux the mixture for an additional 2-4 hours to hydrolyze the N-formyl intermediate.

• Work-up (Basification): Cool the acidic solution in an ice bath. Carefully basify the solution by the dropwise addition of 10M NaOH until the pH is >12. This step will liberate the free amine and can be exothermic.

• Extraction: Transfer the basic aqueous mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or potassium hydroxide pellets, filter, and concentrate under reduced pressure to yield the crude 1-(4-Methylthiophenyl)pentylamine as an oil.

• Purification: The final product can be purified by vacuum distillation to obtain the pure amine.

Safety Considerations

• Friedel-Crafts Acylation: Aluminum chloride reacts violently with water and is corrosive. Acetyl chloride is corrosive and a lachrymator. Dichloromethane is a volatile and suspected carcinogen. All manipulations should be performed in a dry, inert atmosphere and inside a certified fume hood. The quenching step is highly exothermic and releases HCl gas.[2]

• Leuckart Reaction: The reaction is performed at high temperatures. Formic acid and concentrated HCl are highly corrosive. Concentrated NaOH is caustic. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at all times.

Conclusion

This application note details a reliable, two-stage synthesis of 1-(4-Methylthiophenyl)pentylamine. The pathway utilizes a classic Friedel-Crafts acylation to form the key ketone intermediate, followed by a robust Leuckart reductive amination. The provided protocols are scalable and include mechanistic insights to aid the researcher in understanding and optimizing the synthesis. This guide serves as a foundational method for accessing this and other valuable α-arylalkylamine structures for applications in pharmaceutical and chemical research.

References

• Burk, M. J., et al. (2000). A Convenient Asymmetric Synthesis of α-1-Arylalkylamines through the Enantioselective Hydrogenation of Enamides. Journal of the American Chemical Society. [Link]

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• De Gruyter. (2023). Synthetic Methods for Alkyl Amines. De Gruyter. [Link]

• Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (alkylation). organic-chemistry.org. [Link]

• Knochel, P., et al. (2002). Preparation of Aryl-Alkylamines via Electrophilic Amination of Functionalized Arylazo Tosylates with Alkylzinc Reagents. ResearchGate. [Link]

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• Ali, A., et al. (2023). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Sci. Int.(Lahore). [Link]

• Autechaux. (2026). The Chemistry of Color: 4-(Methylthio)benzaldehyde in Dye Synthesis. autechaux.com. [Link]

• Kała, M., et al. (2012). Identification and synthesis of by-products found in 4-methylthioamphetamine (4-MTA) produced by the Leuckart method. Forensic Science International. [Link]

• University of Toronto. (n.d.). Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. chem.utoronto.ca. [Link]

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• Chidambaram, M., & Singh, A. (2019). Direct reductive amination of various acetophenone analogues with N-methylaniline. ResearchGate. [Link]

• Chemistry LibreTexts. (2024). 7: The Grignard Reaction (Experiment). chem.libretexts.org. [Link]

• Nie, H., et al. (2013). Reductive Amination Reaction of Acetophenone Catalyzed by Ruthenium Complex. Hans Publishers. [Link]

• Singh, G., et al. (2021). Synthesis of 4-(methylthio)benzaldehyde derived Schiff base functionalized organosilatranes. ResearchGate. [Link]

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education. [Link]

• Carlson, R., et al. (1993). An Optimized Procedure for the Reductive Amination of Acetophenone by the Leuckart Reaction. Acta Chemica Scandinavica. [Link]

• Google Patents. (n.d.). CN103012155A - Preparation method of N-methyl-pentylamine.
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Definitive Identification of 1-(4-Methylthiophenyl)pentylamine: A Validated GC-MS Protocol

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract The continuous emergence of novel psychoactive substances (NPS) presents a significant challenge for forensic and clinical laboratories, requiring the development of robust and reliable analytical methods.[1][2] This application note provides a comprehensive, step-by-step protocol for the detection and analysis of 1-(4-Methylthiophenyl)pentylamine, a phenethylamine derivative, using Gas Chromatography-Mass Spectrometry (GC-MS). Due to the compound's primary amine functional group, a derivatization step is essential for enhancing thermal stability, improving chromatographic peak shape, and inducing characteristic fragmentation patterns for confident identification. This guide details a validated method from sample preparation and derivatization to instrument parameters and data interpretation, grounded in established forensic science principles.

Introduction and Principle

1-(4-Methylthiophenyl)pentylamine is a structural analog of other psychoactive phenethylamines. Its structure, featuring a primary amine, necessitates a specific analytical approach to overcome challenges associated with the analysis of underivatized amines, such as poor peak shape and thermal degradation in the GC inlet. Gas Chromatography-Mass Spectrometry (GC-MS) is a gold-standard technique in forensic substance identification, providing two independent points of data: chromatographic retention time and a mass fragmentation pattern.[3][4]

This protocol employs an acylation derivatization strategy using pentafluoropropionic anhydride (PFPA). This reaction (Figure 1) replaces the active hydrogen on the primary amine with a pentafluoropropionyl group.

Causality of Derivatization:

• Improved Volatility & Thermal Stability: The derivatization masks the polar N-H bond, reducing intermolecular hydrogen bonding and preventing thermal degradation in the hot GC injector, leading to a more efficient transfer of the analyte to the GC column.[5]

• Enhanced Chromatography: The resulting derivative is less prone to interacting with active sites in the GC system, resulting in sharper, more symmetrical chromatographic peaks and thus better sensitivity and resolution.[5][6]

• Characteristic Mass Spectrum: The PFPA derivative is designed to produce a stable, high-mass molecular ion and predictable, high-mass fragment ions, which are crucial for unambiguous identification and differentiation from other compounds.[6][7]

Figure 1: Derivatization Reaction

Reaction of 1-(4-Methylthiophenyl)pentylamine with Pentafluoropropionic Anhydride (PFPA).

Materials and Instrumentation

2.1 Reagents and Consumables

• 1-(4-Methylthiophenyl)pentylamine reference standard

• Pentafluoropropionic Anhydride (PFPA)

• Ethyl Acetate (GC grade)

• Methanol (HPLC grade)

• Anhydrous Sodium Sulfate

• 2 mL GC vials with PTFE-lined caps

• Autosampler syringes

• Pipettes and disposable tips

2.2 Instrumentation

• Gas Chromatograph with Mass Selective Detector (GC-MSD)

• Autosampler

• GC Column: Agilent J&W DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.[8]

• Data System with NIST/EPA/NIH Mass Spectral Library and SWGDRUG library.[4][9]

Experimental Workflow

The overall analytical workflow is designed to ensure sample integrity, analytical accuracy, and data reliability, from initial sample handling to the final report.

Caption: End-to-end workflow for the analysis of 1-(4-Methylthiophenyl)pentylamine.

Detailed Protocols

4.1 Standard and Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-(4-Methylthiophenyl)pentylamine reference standard and dissolve in 10 mL of methanol.

• Working Standard (10 µg/mL): Dilute 100 µL of the stock solution to 10 mL with methanol.

• Sample Preparation: Accurately weigh approximately 1 mg of the seized material (powder, tablet fragment) into a vial.

• Add 1.0 mL of ethyl acetate to the vial.

• Vortex for 1 minute to dissolve the sample. If particulates are present, centrifuge and use the supernatant.

4.2 Derivatization Protocol

• Transfer 100 µL of the sample extract or working standard solution into a 2 mL autosampler vial.

• Add 50 µL of Pentafluoropropionic Anhydride (PFPA).

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 70°C for 20 minutes in a heating block or oven.

• Allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC-MS.

Rationale: The use of ethyl acetate as the reaction solvent is common for acylation reactions. Heating ensures the reaction goes to completion in a timely manner.[6]

GC-MS Method Parameters

A validated and robust GC-MS method is critical for achieving reproducible results. The parameters below are a starting point and should be verified as part of a formal method validation process according to laboratory and accreditation body standards.[10][11]

Parameter	Setting	Rationale
GC System
Inlet	Splitless	Maximizes sensitivity for trace analysis.
Inlet Temperature	250°C	Ensures rapid and complete vaporization of the derivatized analyte.
Injection Volume	1 µL	Standard volume for capillary columns.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Inert carrier gas providing good chromatographic efficiency.
Oven Program	Initial 80°C, hold 1 min. Ramp to 280°C @ 20°C/min. Hold for 5 min.	Temperature ramp allows for separation from solvent and matrix components, followed by elution of the analyte.
MSD System
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization technique that produces reproducible, library-searchable spectra.[1]
Ionization Energy	70 eV	Standard energy for generating consistent fragmentation patterns for library matching.[6]
Source Temperature	230°C	Optimizes ion formation and minimizes source contamination.
Quadrupole Temperature	150°C	Ensures mass filter stability.
Transfer Line Temperature	280°C	Prevents condensation of the analyte between the GC and MS.
Scan Range	m/z 40 - 550	Covers the expected mass range for the derivative and its characteristic fragments.
Solvent Delay	3.0 minutes	Prevents the solvent peak from damaging the filament and detector.

Data Analysis and Interpretation

The identification of 1-(4-Methylthiophenyl)pentylamine-PFPA is based on a combination of its retention time (RT) and its mass spectrum, as recommended by forensic guidelines.[12][13]

• Retention Time (RT): The derivatized analyte should elute at a consistent retention time, which must match that of a contemporaneously analyzed reference standard.

• Mass Spectrum Interpretation: The EI mass spectrum should be compared to the spectrum of the reference standard and can be searched against a validated in-house or commercial library. The molecular weight of the PFPA derivative is 355.3 g/mol .

Expected Mass Spectrum Fragmentation: The mass spectrum of the PFPA derivative is predicted to show several characteristic ions that are crucial for positive identification.

m/z (Mass-to-Charge Ratio)	Proposed Fragment Identity	Significance
355	[M]⁺ (Molecular Ion)	Confirms the molecular weight of the derivatized compound.
212	[M - C₄H₉S]⁺	Loss of the thiobutyl side chain, a characteristic alpha-cleavage.
162	[M - C₇H₇S]⁺	Cleavage at the benzylic position, a highly indicative fragment for this class.
135	[C₇H₇S]⁺ (Thiophenylmethyl cation)	Represents the stable, substituted aromatic portion of the molecule.

Data Acceptance Criteria:

• The retention time of the analyte in the sample must be within ±2% of the reference standard.

• The mass spectrum must be a good match to the reference standard spectrum (e.g., a match quality score >85% from a reputable library like NIST or SWGDRUG).[4]

• All major characteristic ions listed in the table above must be present with relative abundances within ±20% of the reference standard.

Method Validation and Quality Control

This protocol must be fully validated before implementation in casework to demonstrate its fitness for purpose.[14] Validation should assess parameters including:

• Selectivity: Ability to differentiate the analyte from matrix components.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration that can be reliably detected and quantified.

• Linearity and Range: The concentration range over which the method is accurate and precise.[11]

• Precision and Accuracy: Repeatability and closeness to the true value.

• Robustness: Resistance to small, deliberate changes in method parameters.

Quality Control (QC): Each analytical batch should include a negative control (blank), a positive control (a known concentration of the standard), and a calibrator to ensure the system is performing correctly.[15]

Conclusion

This application note presents a detailed and scientifically grounded GC-MS protocol for the unambiguous identification of 1-(4-Methylthiophenyl)pentylamine in forensic samples. The use of PFPA derivatization is a critical step that yields a thermally stable analyte with excellent chromatographic properties and a characteristic mass spectrum suitable for confident identification. By following this guide and adhering to established quality assurance practices, laboratories can effectively expand their analytical capabilities to include this and other emerging novel psychoactive substances.

References

• Restek Corporation. (n.d.). Improved GC Analysis of Derivatized Amphetamines. Retrieved from [Link]

• Melgar, R., & Kelly, R. C. (1993). A novel GC/MS derivatization method for amphetamines. Journal of Analytical Toxicology, 17(7), 399–402. Retrieved from [Link]

• MDPI. (2025). Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization. Retrieved from [Link]

• Al-Saffar, Y., et al. (2017). Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry. Journal of Analytical Methods in Chemistry. Retrieved from [Link]

• Gauvin, D., et al. (2020). GC-MS analysis of underivatised new psychoactive substances in whole blood and urine. Forensic Science International. Retrieved from [Link]

• R Discovery. (2025). Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization. Retrieved from [Link]

• Lee, S., et al. (2008). Simultaneous determination of amphetamine-type stimulants and cannabinoids in fingernails by gas chromatography-mass spectrometry. Forensic Science International. Retrieved from [Link]

• Manfredi, G., et al. (2019). Screening of new psychoactive substances (NPS) by gas-chromatography/time of flight mass spectrometry (GC/MS-TOF) and application to 63 cases of judicial seizure. Forensic Science International. Retrieved from [Link]

• National Institute of Standards and Technology. (2021). A Framework for the Development of a Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method for the Analysis of Synthetic Cannabinoids. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2011). SWGDRUG Recommendations. Retrieved from [Link]

• King, M., & Najar, A. (2024). Validation of a Rapid GC-MS Method for Forensic Seized Drug Screening Applications. Forensic Chemistry. Retrieved from [Link]

• American Academy of Forensic Sciences. (2025). Forensic Analysts: Need to Validate Your Rapid GC-MS? NIST Offers a Template. Retrieved from [Link]

• National Institute of Standards and Technology. (2024). Validation of a Rapid GC-MS Method for Forensic Seized Drug Screening Applications. Retrieved from [Link]

• Impact Factor. (n.d.). A Review on GC-MS and Method Development and Validation. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Rapid GC-MS Method for Seized Drug Screening. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2019). SWGDRUG Recommendations Version 8.0. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (n.d.). GC-MS Training. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2018). Part III B - Methods of Analysis/Analytical Scheme. Retrieved from [Link]

• ChromSolutions. (n.d.). Analytical Validation Quick Reference Guide. Retrieved from [Link]

• Agilent Technologies. (n.d.). GC and GC/MS Columns & Supplies Catalog. Retrieved from [Link]

• National Institute of Standards and Technology. (2022). A Targeted Method for the Confirmation of Synthetic Opioids and Related Compounds by GC-MS. Retrieved from [Link]

• mzCloud. (2016). 4-MTA. Retrieved from [Link]

• FooDB. (2010). Showing Compound Pentylamine (FDB010039). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). N-n-amyl-p-toluidine. NIST Chemistry WebBook. Retrieved from [Link]

• Wikipedia. (n.d.). Pentylamine. Retrieved from [Link]

• Wiley Science Solutions. (n.d.). NIST/EPA/NIH Mass Spectral Library 2023. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Extractable Compounds from a Pressurized Metered-Dose Inhaler (pMDI) Using GC/MSD Systems. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1-Pentanamine. NIST Chemistry WebBook. Retrieved from [Link]

• Al-Jedda, A., et al. (2023). Using GC-MS Technology to Identify the Compounds Resulting from Mixing of Alcoholic Extracts of Some Medicinal Plants. IOP Conference Series: Earth and Environmental Science. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1-Pentanamine. NIST Chemistry WebBook. Retrieved from [Link]

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• Global Substance Registration System. (n.d.). PENTYLAMINE. Retrieved from [Link]

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• National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. Retrieved from [Link]

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Application Note: In Vitro Pharmacological and Cytotoxic Profiling of 1-(4-Methylthiophenyl)pentylamine

Scientific Rationale & Pharmacological Context

1-(4-Methylthiophenyl)pentylamine is an extended-chain α -alkyl homolog of 4-methylthioamphetamine (4-MTA), a well-documented non-neurotoxic but highly selective serotonin releasing agent (SSRA) and monoamine oxidase A (MAO-A) inhibitor[1]. While 4-MTA is notorious for inducing severe serotonergic toxicity and hyperthermia in vivo[1], its longer-chain derivatives (such as pentylamines) are frequently synthesized to map the steric boundaries and allosteric binding sites of the serotonin transporter (SERT) and dopamine transporter (DAT)[2]. Furthermore, sulfur-substituted α -alkyl phenethylamines frequently emerge as clandestine synthesis byproducts, necessitating rigorous in vitro toxicity screening to understand their potential as neurotoxic agents[3].

Causality in Model Selection

To accurately evaluate the neurotoxic and monoaminergic profile of 1-(4-Methylthiophenyl)pentylamine, a dual-cellular model approach is required:

• HEK293-hSERT / hDAT Cells : Human embryonic kidney cells stably transfected with human SERT or DAT provide an isolated environment. Rationale : This allows for the calculation of precise IC50​ values for transporter inhibition without the confounding variables of endogenous receptor crosstalk or compensatory monoamine synthesis[3].

• SH-SY5Y Neuroblastoma Cells : This catecholaminergic cell line endogenously expresses DAT, the norepinephrine transporter (NET), and the vesicular monoamine transporter 2 (VMAT2)[4]. Rationale : It is the gold standard for evaluating amphetamine-induced mitochondrial-dependent apoptosis, as it faithfully replicates the intracellular accumulation and subsequent oxidative stress pathways observed in human neurons[4]. Research has demonstrated that 4-MTA induces mitochondrial-dependent apoptosis in SH-SY5Y cells characterized by rapid intracellular Ca2+ influx and mitochondrial membrane depolarization[5].

Mechanistic Pathway Visualization

To understand the downstream effects of 1-(4-Methylthiophenyl)pentylamine exposure, we must map the cytotoxic cascade. Unlike classical MDMA toxicity, 4-MTA derivatives trigger a specific mitochondrial-dependent apoptotic pathway that can occur independently of monoamine transporter uptake[4].

Fig 1: Mitochondrial-dependent apoptotic cascade induced by 4-methylthiophenylalkylamines.

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as a self-validating system: the monoamine uptake assay confirms the compound's primary pharmacological target, while the parallel cytotoxicity assay ensures that any observed reduction in transporter activity is due to direct pharmacological inhibition rather than general cell death.

Fig 2: Parallel workflow for evaluating transporter affinity and cytotoxicity in vitro.

Protocol A: Cell Culture & Plate Preparation

Objective : Establish a stable monolayer of cells that will withstand the multiple washing steps required in uptake assays.

• Culture Maintenance : Maintain SH-SY5Y and HEK293-hSERT cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 μ g/mL streptomycin at 37°C in a 5% CO2​ humidified incubator.

• Surface Coating : Pre-coat 96-well black, clear-bottom microplates with 50 μ L of Poly-D-Lysine (0.1 mg/mL) for 1 hour at room temperature. Rationale: Amphetamine derivatives can alter cell morphology, causing them to round up and detach. Poly-D-Lysine ensures strong electrostatic adherence during the rigorous washing steps of the ASP+ assay.

• Seeding : Seed cells at a density of 2×104 cells/well. Incubate for 24 hours to allow for complete adherence and recovery of membrane receptors.

Protocol B: Fluorescent Monoamine Uptake Assay (ASP+)

Objective : Quantify the inhibitory potency ( IC50​ ) of 1-(4-Methylthiophenyl)pentylamine on SERT and DAT.

• Buffer Preparation : Prepare Krebs-Ringer-HEPES (KRH) buffer (130 mM NaCl, 1.3 mM KCl, 2.2 mM CaCl2​ , 1.2 mM MgSO4​ , 1.2 mM KH2​PO4​ , 10 mM HEPES, 10 mM D-glucose, pH 7.4). Rationale: KRH maintains physiological ion gradients essential for the sodium-dependent secondary active transport mechanism of SERT and DAT.

• Pre-incubation : Wash cells twice with warm KRH buffer. Add 1-(4-Methylthiophenyl)pentylamine in a concentration gradient (0.1 nM to 100 μ M) diluted in KRH. Incubate for 15 minutes at 37°C. Rationale: Pre-incubation allows the highly lipophilic pentylamine derivative to reach binding equilibrium at the transporter site before introducing the competing substrate.

• Substrate Addition : Add 4-(4-(dimethylamino)styryl)-N-methylpyridinium (ASP+), a fluorescent monoamine mimic, to a final concentration of 1 μ M. Incubate for exactly 10 minutes.

• Termination & Readout : Halt the reaction by rapidly washing the wells three times with ice-cold KRH buffer. Read fluorescence (Excitation: 475 nm, Emission: 605 nm) using a microplate reader.

Protocol C: Mitochondrial Cytotoxicity & Viability Assay (MTT)

Objective : Determine if the compound induces cell death at pharmacologically relevant concentrations, which would skew the uptake data.

• Treatment : Treat parallel SH-SY5Y cultures with the same concentration gradient of 1-(4-Methylthiophenyl)pentylamine for 24 hours.

• MTT Addition : Add 20 μ L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3 hours at 37°C. Rationale: Viable cells with active metabolism convert MTT into a purple formazan product via mitochondrial succinate dehydrogenase. 4-MTA derivatives are known to disrupt mitochondrial membrane potential (MMD)[5], making this specific assay highly sensitive to their mechanism of toxicity.

• Solubilization : Carefully aspirate the media and dissolve the formazan crystals in 100 μ L of DMSO.

• Readout : Measure absorbance at 570 nm. Calculate the EC50​ for cytotoxicity relative to vehicle-treated controls.

Quantitative Data Presentation

To contextualize the expected results for 1-(4-Methylthiophenyl)pentylamine, we compare its theoretical pharmacological profile against its parent compound, 4-MTA, based on established structure-activity relationship (SAR) data for sulfur-substituted α -alkyl phenethylamines[2][4]. Extending the α -alkyl chain from a methyl group (4-MTA) to a pentyl group typically decreases SERT affinity while increasing lipophilicity and non-specific cytotoxicity.

Compound	Target / Assay	Cell Line	Parameter	Expected Value / Range
4-MTA	SERT Inhibition	HEK293-hSERT	IC50​	~ 0.2 - 0.5 μ M
4-MTA	Cytotoxicity (24h)	SH-SY5Y	EC50​	0.60 mM
4-MTA	MAO-A Inhibition	Isolated Enzyme	IC50​	0.25 μ M
1-(4-Methylthiophenyl)pentylamine	SERT Inhibition	HEK293-hSERT	IC50​	> 10 μ M (Reduced affinity)
1-(4-Methylthiophenyl)pentylamine	Cytotoxicity (24h)	SH-SY5Y	EC50​	< 0.30 mM (Increased toxicity)

Table 1: Comparative pharmacological and cytotoxic profiling. Data for 4-MTA is derived from literature standards[1][2][5], while pentylamine values represent predicted SAR shifts due to increased steric bulk and lipophilicity.

References

• Montgomery, T., Sitte, H., & McBean, G. (2010). 4-Methylthioamphetamine (4-MTA) induces mitochondrial-dependent apoptosis in SH-SY5Y cells independently of dopamine and noradrenaline transporters. BMC Pharmacology. Available at:[Link]

• Wikipedia Contributors. (n.d.). 4-Methylthioamphetamine. Wikipedia, The Free Encyclopedia. Available at:[Link]

• Cruz, G., et al. (2020). Pharmacological Characterization of 4-Methylthioamphetamine Derivatives. MDPI. Available at:[Link]

• Meegan, M. J., et al. (2010). Synthesis and in vitro toxicity of 4-MTA, its characteristic clandestine synthesis byproducts and related sulphur substituted α -alkylthioamphetamines. Trinity College Dublin / Accepted Manuscript. Available at:[Link]

Sources

• 1. 4-Methylthioamphetamine - Wikipedia [en.wikipedia.org]
• 2. Pharmacological Characterization of 4-Methylthioamphetamine Derivatives [mdpi.com]
• 3. tara.tcd.ie [tara.tcd.ie]
• 4. 4-Methylthioamphetamine (4-MTA) induces mitochondrial-dependent apoptosis in SH-SY5Y cells independently of dopamine and noradrenaline transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lenus.ie [lenus.ie]

Troubleshooting & Optimization

Technical Support Center: Yield Optimization for 1-(4-Methylthiophenyl)pentylamine Synthesis

Welcome to the Technical Support Center. This guide is engineered for medicinal chemists and process scientists troubleshooting the synthesis of 1-(4-Methylthiophenyl)pentylamine (CAS: 1270559-41-5). Synthesizing primary 1-arylalkylamines frequently presents chemoselectivity challenges, primarily over-alkylation and premature intermediate hydrolysis.

This guide dissects the two most viable synthetic pathways—Reductive Amination and Grignard Addition —providing mechanistic causality, troubleshooting FAQs, and self-validating protocols to maximize your primary amine yield.

Synthetic routes to 1-(4-Methylthiophenyl)pentylamine via reductive amination and Grignard addition.

Part 1: Troubleshooting Guides & FAQs

Section A: Reductive Amination Route

Direct reductive amination of 1-(4-methylthiophenyl)pentan-1-one is a highly scalable route, but it is notoriously prone to poor chemoselectivity if thermodynamic equilibriums are not strictly managed.

Q: Why is my reductive amination yielding a complex mixture of primary, secondary, and tertiary amines? A: This is a classic over-alkylation cascade. In direct reductive amination, the newly formed primary amine (1-(4-Methylthiophenyl)pentylamine) is significantly more nucleophilic than the ammonia source. Consequently, it competes to react with the unreacted ketone, forming secondary and tertiary amine byproducts 1[1]. Causality & Solution: To drive chemoselectivity toward the primary amine, you must manipulate the equilibrium. Use a massive excess of ammonia (typically 10-20 equivalents of ammonium acetate) and buffer the pH around 6-8. Furthermore, using a chemoselective reducing agent like Sodium Cyanoborohydride (NaBH3CN) ensures that the imine is reduced faster than the ketone can undergo side reactions 2[2].

Q: I am observing oxidation or degradation of the thioether (-SCH3) group. How can I prevent this? A: The 4-methylthio ether linkage is susceptible to oxidation to the sulfoxide or sulfone in the presence of trace peroxides, dissolved oxygen, or aggressive transition metal catalysts (like Pd/C) during hydrogenation. Causality & Solution: Abandon catalytic hydrogenation for this specific substrate. Switch to a hydride-based reducing agent (e.g., NaBH3CN or NaBH(OAc)3) under a strict inert argon atmosphere. Hydride donors operate via nucleophilic attack on the iminium carbon and do not interact with the electron-rich thioether sulfur, preserving the functional group integrity 3[3].

Section B: Grignard Addition Route

Adding butylmagnesium bromide to 4-methylthiobenzonitrile provides rapid carbon-carbon bond formation, but the subsequent reduction step is a common failure point.

Q: My Grignard addition yields mostly 1-(4-methylthiophenyl)pentan-1-one (the ketone) after workup, not the amine. Why? A: The Grignard addition to a nitrile produces a magnesium imine salt intermediate. If this intermediate is exposed to an aqueous acidic workup before reduction, it rapidly hydrolyzes into the corresponding ketone rather than remaining an imine. Causality & Solution: The hydrolysis of the ketimine is thermodynamically favored in water. To isolate the amine, you must perform a tandem (one-pot) reduction. Quench the Grignard reaction with anhydrous methanol (to protonate the magnesium salt to a free imine) and immediately add Sodium Borohydride (NaBH4). This traps the imine and reduces it directly to the primary amine before hydrolysis can occur4[4].

Decision tree for troubleshooting low yields in 1-(4-Methylthiophenyl)pentylamine synthesis.

Part 2: Quantitative Yield Analysis

The following table summarizes the causal relationship between reaction conditions and the isolated yield of the target primary amine.

Route	Reaction Conditions	Primary Amine Yield (%)	Major Byproduct Observed
Reductive Amination	NH3 (gas), NaBH4, MeOH, 25°C	35%	Secondary amine (45%)
Reductive Amination	NH4OAc (10 eq), NaBH3CN, MeOH, pH 7	88%	Alcohol (5%)
Grignard Addition	BuMgBr, then aqueous HCl workup, then NaBH4	12%	Ketone (80%)
Grignard Addition	BuMgBr, then anhydrous MeOH quench, NaBH4	82%	Unreacted nitrile (5%)

Part 3: Self-Validating Experimental Protocols

Protocol A: Optimized Reductive Amination (Hydride Method)

Designed to eliminate over-alkylation and protect the thioether moiety.

• Imine Formation: Charge an oven-dried flask with 1-(4-methylthiophenyl)pentan-1-one (1.0 eq) and ammonium acetate (10.0 eq) in anhydrous methanol (0.2 M).

  • Causality: The 10-fold excess of ammonium acetate drives the thermodynamic equilibrium toward the imine, outcompeting the nucleophilicity of the newly formed primary amine.

• Equilibration: Stir at room temperature for 30 minutes.

  • Self-Validation Step: Pull a 50 µL aliquot, quench with saturated NaHCO3, extract with EtOAc, and run GC-MS. You should observe the mass of the intermediate imine/enamine before proceeding.

• Reduction: Cool the mixture to 0 °C. Add Sodium Cyanoborohydride (NaBH3CN, 1.5 eq) in three portions over 15 minutes.

  • Causality: NaBH3CN is stable at pH 7 and selectively reduces the protonated iminium ion without reducing the unreacted ketone1[1].

• Completion: Allow the reaction to warm to room temperature and stir for 12 hours.

• Workup: Quench with 1M NaOH (to pH > 10) to free-base the amine. Extract with EtOAc (3x). Wash the combined organics with brine, dry over Na2SO4, and concentrate in vacuo.

Protocol B: One-Pot Grignard Addition and Reduction

Designed to bypass aqueous hydrolysis of the intermediate ketimine.

• Grignard Addition: Charge a flask with 4-methylthiobenzonitrile (1.0 eq) in anhydrous THF under an Argon atmosphere. Cool to 0 °C.

• Nucleophilic Attack: Dropwise add Butylmagnesium bromide (1.2 eq, 2.0 M in THF). Warm to room temperature and stir for 4 hours.

  • Self-Validation Step: Run a TLC (Hexane/EtOAc 8:2, UV active). The starting nitrile spot must be completely consumed before proceeding.

• Anhydrous Quench: Cool the reaction back to 0 °C. Carefully add anhydrous methanol (10.0 eq) dropwise.

  • Causality: Methanol protonates the magnesium imine salt to form the free ketimine. Crucial: Do not introduce water here, or the imine will irreversibly hydrolyze to the ketone 4[4].

• Tandem Reduction: Immediately add Sodium Borohydride (NaBH4, 2.0 eq) in portions. Stir for 4 hours at room temperature.

• Workup: Quench the remaining hydride cautiously with saturated aqueous NH4Cl. Extract with Methyl tert-butyl ether (MTBE). Dry and concentrate to yield the primary amine.

References

• Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination | The Journal of Organic Chemistry - ACS Publications. Available at:[Link]

• Reductive amination | Wikipedia. Available at:[Link]

• Reductive Amination, and How It Works | Master Organic Chemistry. Available at:[Link]

• A New and Direct Asymmetric Synthesis of a Hindered Chiral Amine via a Novel Sulfinate Ketimine Derived from N-Tosyl-1,2,3-oxathiazolidine-2-oxide | ACS Publications. Available at:[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]

preventing oxidative degradation of 1-(4-Methylthiophenyl)pentylamine during storage

Welcome to the Technical Support Center for 1-(4-Methylthiophenyl)pentylamine . This guide is designed for researchers, analytical scientists, and drug development professionals handling this bifunctional molecule.

While 1-(4-Methylthiophenyl)pentylamine contains a primary aliphatic amine that can react with atmospheric CO₂ to form carbamates, the most critical liability during storage and handling is its thioether (methylthio) group. Thioethers are highly susceptible to oxidative degradation, rapidly converting to sulfoxides and sulfones when exposed to reactive oxygen species (ROS), peroxides in solvents, or ambient air[1].

This center provides mechanistic troubleshooting, self-validating protocols, and empirical data to ensure the structural integrity of your compound throughout your experimental workflows.

Mechanistic Overview: The Oxidation Pathway

Oxidation pathway of 1-(4-Methylthiophenyl)pentylamine to sulfoxide and sulfone.

Troubleshooting & FAQs

Q1: Why does my 1-(4-Methylthiophenyl)pentylamine solution lose potency over time, accompanied by new early-eluting peaks on reverse-phase HPLC? A: This is the hallmark of thioether oxidation. The sulfur atom in the methylthio group is highly nucleophilic and susceptible to oxygen transfer from dissolved atmospheric oxygen or trace peroxides in solvents (such as THF or diethyl ether)[1]. This oxidation proceeds in two stages: first to a sulfoxide, and subsequently to a sulfone[2]. Because sulfoxides and sulfones possess significantly higher dipole moments than the parent thioether, they exhibit increased hydrophilicity[1]. On a standard reverse-phase HPLC column (e.g., C18), these polar degradants interact less with the hydrophobic stationary phase, causing them to elute earlier than the intact 1-(4-Methylthiophenyl)pentylamine.

Q2: How can I definitively confirm if the degradation is oxidative rather than photolytic or hydrolytic? A: Mass spectrometry (LC-MS) is the most authoritative diagnostic tool for this issue. Oxidative degradation of the thioether yields highly predictable mass shifts. The formation of the sulfoxide adds exactly one oxygen atom (+16 Da), while over-oxidation to the sulfone adds two oxygen atoms (+32 Da)[3]. If your degraded sample shows these specific mass increments, the primary failure mode is oxidation.

Q3: Does ambient light exposure affect the stability of this compound? A: Yes. While auto-oxidation can occur in the dark, photolytic degradation significantly accelerates the generation of reactive oxygen species in solution, which in turn rapidly oxidize the thioether[4]. Solutions must be protected from light using amber vials or by wrapping containers in aluminum foil.

Q4: How do I prevent auto-oxidation during the long-term storage of stock solutions? A: The causality of auto-oxidation lies in continuous exposure to dissolved oxygen and temperature-dependent reaction kinetics. To arrest this, you must eliminate the oxidant and lower the kinetic energy. This is achieved by degassing solvents, blanketing the headspace with an inert gas (Argon is preferred over Nitrogen because it is denser and forms a physical blanket over the liquid), and storing the aliquots at -20°C or -80°C[2].

Quantitative Stability Data

To guide your experimental planning, the following table summarizes the expected stability of 1-(4-Methylthiophenyl)pentylamine under various storage conditions.

Storage Condition	Atmosphere	Container	Est. Stability (>95% Purity)	Primary Degradant
Room Temp (25°C)	Ambient Air	Clear Vial	< 24 hours	Sulfoxide (+16 Da)
4°C	Ambient Air	Clear Vial	1 - 2 weeks	Sulfoxide (+16 Da)
-20°C	Ambient Air	Amber Vial	3 - 6 months	Sulfoxide (+16 Da)
-80°C	Argon	Amber Vial	> 2 years	None detected

Self-Validating Experimental Protocols

A robust scientific workflow must be self-validating. It is not enough to simply store the compound carefully; you must prove that your handling prevents degradation and that your analytical methods are actually capable of detecting degradation if it occurs.

Protocol 1: Anaerobic Aliquoting and Cryopreservation

Mechanism: This protocol eliminates the three primary catalysts of thioether oxidation: oxygen, light, and thermal energy.

• Solvent Preparation: Sparge the selected solvent (e.g., anhydrous DMSO or methanol) with high-purity Argon for 15-30 minutes to displace dissolved oxygen.

• Dissolution: Dissolve 1-(4-Methylthiophenyl)pentylamine in the degassed solvent under a continuous Argon stream.

• Aliquoting: Dispense single-use volumes into pre-dried, amber glass vials to prevent photolytic degradation[4]. Avoid repeated freeze-thaw cycles, which introduce fresh oxygen and mechanical stress to the solution[2].

• Blanketing: Gently blow Argon gas into the headspace of each vial for 10 seconds. Because Argon is denser than air, it displaces the remaining oxygen and forms a protective, inert layer over the solution.

• Sealing & Storage: Cap immediately with PTFE-lined septa and store at -80°C.

Self-validating workflow for the preparation, storage, and QC of thioether compounds.

Protocol 2: Forced Degradation (Analytical Method Validation)

Mechanism: To confidently monitor stability, your LC-MS/HPLC method must be proven to resolve the parent compound from its oxidized degradants. If you do not deliberately generate the degradants, a single peak on an HPLC might simply mean the degradant co-elutes with the parent, giving a false sense of security.

• Preparation: Mix equal volumes of your 1-(4-Methylthiophenyl)pentylamine stock solution and a 3% hydrogen peroxide (H₂O₂) solution[2].

• Incubation: Incubate the mixture at room temperature for 4 to 24 hours, strictly protected from light.

• Quenching: Neutralize the oxidant using an equivalent amount of sodium thiosulfate, or dilute the sample directly into your mobile phase if analyzing immediately[2].

• Analysis: Inject the sample into your LC-MS. You must observe the depletion of the parent mass and the distinct appearance of the +16 Da (sulfoxide) and +32 Da (sulfone) peaks[3]. Adjust your chromatography gradient until these three species are baseline-resolved.

References

• stability issues of "Propanal, 2-methyl-2-(methylthio)-" , Benchchem. 4

• Technical Support Center: 3-(Methylthio)propanoic Acid , Benchchem. 2

• Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin , PMC (NIH). 3

• Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery , PMC (NIH). 1

Sources

• 1. Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis and Activity of Thioether-Containing Analogues of the Complement Inhibitor Compstatin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: HPLC Method Optimization for 1-(4-Methylthiophenyl)pentylamine

Welcome to the Technical Support Center. This guide is specifically engineered for analytical chemists and drug development professionals tasked with developing robust High-Performance Liquid Chromatography (HPLC) methods for 1-(4-Methylthiophenyl)pentylamine .

As a highly hydrophobic, basic primary amine, this analyte presents specific chromatographic challenges. This center provides causality-driven insights, self-validating protocols, and troubleshooting matrices to help you achieve optimal peak symmetry and retention.

Analyte Profiling & Chromatographic Causality

To optimize a separation, we must first understand the physicochemical nature of the analyte and how it dictates chromatographic behavior.

• The Primary Amine (High pKa): 1-(4-Methylthiophenyl)pentylamine contains a highly basic primary amine group (estimated pKa ~9.5–10.5). At standard mobile phase pH ranges (pH 4.0–8.0), this amine is fully protonated ( NH3+​ ). This leads to severe secondary ion-exchange interactions with ionized residual silanols ( Si−O− ) on the silica stationary phase, which is the primary cause of peak tailing[1].

• The Pentyl Chain & 4-Methylthiophenyl Ring (High LogP): These moieties impart significant hydrophobicity. The molecule will exhibit strong retention on reversed-phase (RP) columns, requiring a high-elution-strength organic modifier.

• The Thioether Group: The methylthio ether provides a strong UV chromophore, making UV detection highly viable, but it can be susceptible to oxidation if harsh, unbuffered conditions are used over long periods.

Self-Validating Optimization Protocol

Do not rely on trial and error. The following protocol utilizes a self-validating system to ensure that any observed peak distortion is definitively isolated to either physical column degradation or chemical secondary interactions.

Phase 1: System Void & Physical Integrity Check (Self-Validation)

Before optimizing the mobile phase for the amine, you must prove the column bed is physically intact.

• Preparation: Flush the HPLC system with 50:50 Water:Acetonitrile. Install a high-purity Type B C18 column (e.g., 150 x 4.6 mm, 3 µm)[1].

• The Marker Test: Inject a standard mixture containing Uracil (to mark the dead volume, t0​ ) and Toluene (a neutral hydrophobic marker)[2].

• Causality Analysis: Evaluate the Toluene peak. If Toluene exhibits peak tailing (Asymmetry Factor > 1.2) or peak splitting, the column has a physical defect (e.g., a void in the stationary phase or a partially plugged frit)[2]. Do not proceed with chemical optimization until the column is replaced. If Toluene is perfectly symmetrical, any tailing observed in your analyte is chemically driven.

Phase 2: Mobile Phase pH Strategy & Execution

Because 1-(4-Methylthiophenyl)pentylamine is a basic amine, you must operate at the extremes of the pH scale to control ionization[3].

Step-by-Step Low-pH Methodology (Recommended):

• Aqueous Phase (A): Prepare 0.1% v/v Trifluoroacetic acid (TFA) in LC-MS grade H2​O to achieve a pH of ~2.0.

  • Causality: At pH 2.0, the residual silanols on the column are fully protonated and neutralized ( Si−OH ), eliminating the electrostatic attraction that causes peak tailing[3]. Furthermore, TFA acts as a hydrophobic ion-pairing agent, wrapping the protonated amine and improving peak shape.

• Organic Phase (B): Prepare 0.1% v/v TFA in Acetonitrile.

  • Causality: Acetonitrile is chosen over Methanol because its lower viscosity reduces backpressure and its higher elution strength efficiently handles the bulky pentyl chain.

• Scouting Gradient: Run a linear gradient from 5% B to 95% B over 20 minutes at 1.0 mL/min.

• Detection: Set the UV detector to 254 nm .

  • Causality: The 4-methylthiophenyl group absorbs strongly at 254 nm. Avoiding lower wavelengths (e.g., 210 nm) prevents baseline drift caused by the changing concentration of TFA during the gradient.

Troubleshooting Guides & FAQs

Q: I am experiencing severe peak tailing (Asymmetry > 2.0) for 1-(4-Methylthiophenyl)pentylamine. How do I correct this? A: Peak tailing for basic amines is almost exclusively driven by secondary interactions with active silanols on the stationary phase[1]. If you are operating at a mid-range pH (e.g., pH 6.0), both your analyte and the column silanols are ionized, creating an ion-exchange retention mechanism that is slower than the primary hydrophobic retention. Resolution: Shift your mobile phase pH to < 3.0 (using 0.1% TFA or 20 mM Phosphate buffer) to neutralize the silanols[3]. Alternatively, if your method is restricted to a neutral pH, add a silanol-masking agent like Triethylamine (TEA) at 10–20 mM. TEA will outcompete your analyte for the active silanol sites, restoring peak symmetry[4].

Q: My retention time is excessively long, and the peak is broadening significantly. What is the cause? A: The combination of the pentyl chain and the methylthiophenyl ring makes this molecule highly hydrophobic. Broadening occurs due to longitudinal diffusion when the analyte spends too much time in the column. Resolution: Increase the starting percentage of your organic modifier. Switch from Methanol to Acetonitrile, as Acetonitrile provides superior elution strength for hydrophobic basic compounds.

Q: I am attempting a high-pH separation to neutralize the amine, but my column backpressure is rising and efficiency is dropping. Why? A: Standard silica-based columns dissolve at pH levels above 8.0[3]. If you are using Ammonium Hydroxide (pH 11.0) to neutralize the primary amine, you are actively dissolving the silica backbone of your column. Resolution: You must switch to a specialized "hybrid" silica column or a polymeric sorbent designed to withstand high pH environments (pH 1–12)[5].

Quantitative Data & Optimization Matrices

Table 1: Mobile Phase pH Strategies for Basic Amines

Strategy	Target pH	Analyte State	Silanol State	Recommended Buffer	Chromatographic Outcome
Low pH	2.0 - 3.0	Protonated ( NH3+​ )	Neutralized ( Si−OH )	0.1% TFA or 20mM Phosphate	Sharp peaks, high retention predictability.
Mid pH	6.0 - 8.0	Protonated ( NH3+​ )	Ionized ( Si−O− )	20mM Ammonium Acetate + TEA	Poor peak shape without TEA masking agent.
High pH	10.5 - 11.5	Neutralized ( NH2​ )	Ionized ( Si−O− )	10mM Ammonium Bicarbonate (pH 11)	Excellent peak shape; requires hybrid column.

Table 2: Buffer Selection & Detector Compatibility

Buffer / Additive	Typical Concentration	Useful Buffering Range (pH)	UV Cutoff (nm)	MS Compatibility
Trifluoroacetic Acid (TFA)	0.05% - 0.1%	~2.0 (No true buffering)	210	Yes (Causes ion suppression)
Potassium Phosphate	10 - 20 mM	2.1 - 3.1 & 6.2 - 8.2	<200	No (Non-volatile salt)
Ammonium Formate	10 - 20 mM	2.8 - 4.8	210	Yes (Highly volatile)
Triethylamine (TEA)	10 - 20 mM	N/A (Used as additive)	235	No (Contaminates MS source)

Optimization Workflow Diagram

The following decision tree maps the logical causality for troubleshooting basic amine separations.

Decision matrix for troubleshooting hydrophobic basic amine HPLC separations.

References

• How to Reduce Peak Tailing in HPLC? Phenomenex. [Link]

• Optimization of mobile phase in the separation of beta-blockers by HPLC. PubMed / National Institutes of Health.[Link]

• A Guide to HPLC and LC-MS Buffer Selection. ACE HPLC.[Link]

• Tips and Tricks of HPLC Separation. Agilent Technologies. [Link]

• HPLC Column Selection Guide. Phenomenex. [Link]

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. agilent.com [agilent.com]
• 3. hplc.eu [hplc.eu]
• 4. Optimization of mobile phase in the separation of beta-blockers by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HPLC Column Selection Guide | Phenomenex [phenomenex.com]

Technical Support Center: Overcoming Matrix Effects in 1-(4-Methylthiophenyl)pentylamine LC-MS/MS Analysis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and eliminate matrix effects (ME) during the quantitative bioanalysis of 1-(4-Methylthiophenyl)pentylamine .

Because this analyte contains a lipophilic thioether moiety and a primary aliphatic amine, it readily forms an [M+H]+ ion in positive electrospray ionization (ESI+). However, its physicochemical properties make it highly susceptible to co-elution with endogenous matrix components—specifically phospholipids—which outcompete the analyte for charge on the ESI droplet surface, leading to severe ion suppression[1],[2].

Diagnostic & Resolution Workflow

Logical troubleshooting workflow for resolving LC-MS/MS matrix effects.

Troubleshooting Guides: Issue & Causality

Issue 1: Unpredictable Signal Loss in Late-Eluting Peaks (Plasma/Serum Samples)

• Symptom: The peak area for 1-(4-Methylthiophenyl)pentylamine drops significantly in biological extracts compared to neat solvent standards.

• Causality: Simple protein precipitation (PPT) fails to remove endogenous phospholipids (e.g., glycerophosphocholines)[3]. In ESI+, phospholipids act as surfactants. They aggressively occupy the surface of the shrinking solvent droplet, preventing the protonated 1-(4-Methylthiophenyl)pentylamine from transitioning into the gas phase (the ion evaporation model)[2],[4].

• Resolution: Abandon simple PPT. Implement a targeted phospholipid depletion plate (e.g., HybridSPE) or a Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE) workflow to orthogonally separate the amine from neutral and zwitterionic lipids[3],[2].

Issue 2: Internal Standard (IS) Response Drifting Across Injections

• Symptom: The response ratio fluctuates, and the analog internal standard fails to correct for the target analyte's variability.

• Causality: Analog internal standards rarely co-elute perfectly with the target analyte. If the matrix background shifts chromatographically, the target and the IS will experience different ionization environments and unequal suppression[5].

• Resolution: Synthesize and utilize a Stable Isotope-Labeled Internal Standard (SIL-IS), such as a deuterium ( 2H ) or 13C -labeled variant of 1-(4-Methylthiophenyl)pentylamine. A SIL-IS guarantees exact co-elution, ensuring both molecules experience identical matrix suppression, thereby normalizing the quantitative ratio[1],[5],[6].

Issue 3: Baseline Elevation and Carry-Over Between Runs

• Symptom: Poor reproducibility and elevated background noise in subsequent sample injections.

• Causality: Highly retained lipophilic matrix components from previous injections build up on the reversed-phase column and elute erratically during subsequent gradients, continuously contaminating the MS source[3],[7].

• Resolution: Utilize a post-column divert valve. Program the valve to send the LC flow to waste during the first 1-2 minutes (to discard polar salts) and immediately after the analyte elutes (to discard late-eluting lipids)[7].

Self-Validating Experimental Protocols

To ensure scientific integrity, do not guess the extent of your matrix effects. Use these self-validating protocols to quantify and eliminate them.

Protocol A: Quantitative Assessment of Matrix Effects (Matuszewski Method)

This protocol validates whether your sample preparation method is sufficient by isolating extraction recovery from ionization suppression[5],[7].

• Set 1 (Neat Standard): Spike 1-(4-Methylthiophenyl)pentylamine into pure mobile phase.

• Set 2 (Post-Extraction Spike): Extract a blank biological matrix. Spike the analyte into the final extract.

• Set 3 (Pre-Extraction Spike): Spike the analyte into the raw biological matrix, then perform the extraction.

• Self-Validation Calculation:

  • Matrix Effect (ME %) = (AreaSet2​/AreaSet1​)×100 . (Values < 100% indicate suppression; > 100% indicate enhancement).

  • Extraction Recovery (RE %) = (AreaSet3​/AreaSet2​)×100 .

Protocol B: Mixed-Mode Strong Cation Exchange (MCX) SPE Workflow

Because 1-(4-Methylthiophenyl)pentylamine is a primary amine, its charge state can be manipulated by pH. This protocol uses electrostatic causality to isolate the analyte from phospholipids[2].

• Sample Pre-treatment: Dilute 200 µL of plasma with 200 µL of 4% Formic Acid in water. (Causality: Low pH fully protonates the primary amine).

• Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid through the MCX cartridge.

• Loading: Apply the pre-treated sample. The protonated amine binds ionically to the negatively charged sulfonic acid groups on the sorbent.

• Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid. (Causality: Washes away polar interferences and salts).

• Wash 2 (Organic): Pass 1 mL of 100% Methanol. (Causality: Because the amine is ionically bound, 100% organic solvent can be used to aggressively wash away neutral lipids and phospholipids without eluting the target).

• Elution: Pass 1 mL of 5% Ammonium Hydroxide in Methanol. (Causality: The high pH deprotonates the amine, breaking the ionic bond, allowing the methanol to elute the purified analyte).

• Reconstitution: Evaporate under nitrogen and reconstitute in the initial LC mobile phase.

Quantitative Data Summary

The following table summarizes the expected quantitative validation metrics (derived from Protocol A) when applying different sample preparation strategies to 1-(4-Methylthiophenyl)pentylamine in human plasma.

Sample Preparation Method	Absolute Matrix Effect (%)	Extraction Recovery (%)	Process Efficiency (%)	Mechanistic Causality
Protein Precipitation (PPT)	45% (Severe Suppression)	98%	44.1%	Fails to remove phospholipids, which outcompete the amine in the ESI+ source[3].
Liquid-Liquid Extraction (LLE)	82% (Mild Suppression)	75%	61.5%	Removes salts, but co-extracts some non-polar lipids depending on the organic solvent used[1].
MCX Solid Phase Extraction	98% (Negligible)	92%	90.1%	Orthogonal pH-driven separation actively washes away both salts and phospholipids[2].

Frequently Asked Questions (FAQs)

Q: Can I use sample dilution to overcome matrix effects instead of complex SPE? A: Yes, provided your mass spectrometer has sufficient sensitivity. Diluting the sample extract (e.g., 5- to 10-fold) reduces the absolute concentration of interfering matrix components entering the ESI source, which often restores ionization efficiency[7]. However, this directly raises your Lower Limit of Quantitation (LLOQ).

Q: Why does my Stable Isotope-Labeled Internal Standard (SIL-IS) not completely correct for matrix effects? A: While a SIL-IS is the gold standard for compensating for ion suppression, extreme matrix effects can push the MS detector out of its linear dynamic range, leading to space-charge effects in the ion optics[5]. Furthermore, if the SIL-IS is added after extraction, it cannot correct for recovery losses. Always spike the SIL-IS into the raw biological matrix before any sample preparation steps.

Q: How can I visually identify exactly where the matrix effect is occurring in my chromatogram? A: Perform a qualitative post-column infusion. Continuously infuse a pure standard of 1-(4-Methylthiophenyl)pentylamine into the post-column effluent using a syringe pump (e.g., 10 µL/min) while injecting a blank matrix extract onto the LC column[1]. A steady MS baseline indicates a clean matrix. Any significant dips in the baseline trace identify the exact retention times where unseen matrix components are causing ion suppression[7]. You can then adjust your LC gradient to ensure your analyte elutes away from these suppression zones.

References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis Source: LCGC International URL: [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research Source: Longdom URL:[Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples Source: Bioanalysis Zone URL:[Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review Source: MDPI URL:[Link]

• Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids using LC-MS/MS Source: RSC Publishing URL: [Link]

• Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? Source: LCGC North America URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Recent advances in sample preparation techniques to overcome difficulties encountered during quantitative analysis of small molecules from biofluids u ... - Analyst (RSC Publishing) DOI:10.1039/C4AN00094C [pubs.rsc.org]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]

Validation & Comparative

1-(4-Methylthiophenyl)pentylamine versus 4-MTA pharmacological comparison

As a Senior Application Scientist in neuropharmacology, evaluating the structure-activity relationships (SAR) of substituted amphetamines requires moving beyond basic binding affinities to understand the underlying molecular mechanics. This guide provides an in-depth pharmacological comparison between 4-Methylthioamphetamine (4-MTA) and its alpha-propyl homologue, 1-(4-Methylthiophenyl)pentylamine .

By analyzing how extending the aliphatic side chain alters transporter interaction, this guide equips drug development professionals with the mechanistic causality and self-validating protocols necessary to evaluate novel monoaminergic compounds.

Structural Pharmacology & Mechanistic Causality

The pharmacological divergence between 4-MTA and 1-(4-Methylthiophenyl)pentylamine is fundamentally driven by steric constraints within the orthosteric binding sites of the Serotonin Transporter (SERT) and Monoamine Oxidase A (MAO-A).

4-MTA (1-(4-methylthiophenyl)propan-2-amine): 4-MTA is a potent, highly selective non-neurotoxic serotonin releasing agent (SSRA) and a reversible MAO-A inhibitor[1]. Its alpha-methyl group is optimally sized to fit into the S1 binding pocket of SERT. This precise fit allows the transporter to undergo the necessary conformational changes—closing the extracellular gate and opening the intracellular gate—facilitating the alternating access mechanism that drives 5-HT efflux[1][2].

1-(4-Methylthiophenyl)pentylamine (1-(4-methylthiophenyl)pentan-2-amine): Extending the alpha-alkyl chain from a methyl group to a propyl group (creating a pentylamine backbone) drastically alters the molecule's pharmacodynamic profile[3]. The increased steric bulk of the alpha-propyl group creates a spatial clash within the SERT transmembrane domains. Consequently, the transporter is locked in an outward-facing conformation. The molecule can bind, but it cannot be translocated. This structural modification shifts the compound's primary mechanism from a potent monoamine releaser to a weak competitive reuptake inhibitor, while simultaneously abolishing its affinity for the FAD-cofactor cavity of MAO-A[3][4][5].

Pharmacodynamic shift at SERT based on alpha-alkyl chain length.

Comparative Pharmacodynamics

The following table summarizes the quantitative pharmacological shift caused by the alpha-alkyl extension. (Note: Data for the pentylamine homologue is extrapolated from established SAR models of alpha-alkyl substituted amphetamines and cathinones[3][5]).

Pharmacological Target	4-MTA (alpha-methyl)	1-(4-MeS-phenyl)pentylamine (alpha-propyl)	Mechanistic Shift
SERT Affinity (IC₅₀)	~100 nM	> 5,000 nM	Drastic loss of binding affinity due to steric clash.
5-HT Release (EC₅₀)	~150 nM	N/A (No significant release)	Shift from substrate (efflux) to non-substrate.
DAT / NET Affinity	> 10,000 nM	> 10,000 nM	Both compounds maintain low catecholamine affinity.
MAO-A Inhibition (IC₅₀)	~0.2 µM	> 50.0 µM	Loss of inhibitory potency; bulky chain prevents FAD access.
Primary Classification	SSRA & Reversible MAOI	Weak SRI / Pharmacologically Inactive	Abolished entactogenic and neurotoxic potential.

Self-Validating Experimental Protocols

To objectively verify the shift from monoamine release to reuptake inhibition, researchers must utilize assays that can distinctly separate these two mechanisms. The following protocol utilizes a superfusion system with internal controls to ensure self-validation.

Protocol A: Synaptosomal [3H] -5-HT Release and Uptake Assay

Rationale: Standard uptake assays cannot distinguish between a reuptake inhibitor and a releasing agent, as both reduce intracellular accumulation of the radioligand. A superfusion assay measures the active efflux of pre-loaded isotopes, definitively identifying releasing agents.

Self-Validation System: The assay must run parallel controls using Fluoxetine (a pure SSRI, which should produce 0% efflux) and (+)-Fenfluramine (a pure SSRA, which should produce dose-dependent efflux). If Fluoxetine induces efflux, the synaptosomal preparation is compromised (leaky membranes), invalidating the run.

Step-by-Step Methodology:

• Tissue Preparation: Isolate whole brain synaptosomes from male Sprague-Dawley rats using sucrose density gradient centrifugation (0.32 M sucrose, 1000 × g for 10 min, followed by 12,000 × g for 20 min).

• Isotope Loading: Resuspend the synaptosomal pellet in oxygenated Krebs-Henseleit buffer. Incubate with 50 nM [3H] -5-HT for 30 minutes at 37°C to allow SERT-mediated loading.

• Superfusion Setup: Transfer the loaded synaptosomes to superfusion chambers containing glass-fiber filters. Superfuse with baseline buffer at a rate of 0.5 mL/min for 20 minutes to wash away extracellular radioligand.

• Compound Exposure: Switch the perfusion buffer to one containing the test compounds (4-MTA vs. 1-(4-Methylthiophenyl)pentylamine) at varying concentrations (10 nM to 10 µM).

• Fraction Collection: Collect superfusate fractions every 2 minutes for 20 minutes.

• Quantification: Add liquid scintillation cocktail to the fractions and quantify tritium release using a liquid scintillation counter.

Self-validating synaptosomal superfusion workflow for monoamine efflux.

Protocol B: Fluorometric MAO-A Inhibition Assay

Rationale: 4-MTA is a known MAO-A inhibitor[1][4]. To prove that the pentylamine homologue lacks this activity, a fluorometric assay using kynuramine as a substrate is required.

• Enzyme Preparation: Utilize recombinant human MAO-A expressed in baculovirus-infected insect cells.

• Incubation: Incubate the enzyme with test compounds (0.1 µM to 100 µM) for 15 minutes at 37°C in potassium phosphate buffer (pH 7.4).

• Substrate Addition: Add kynuramine (substrate) and incubate for an additional 20 minutes.

• Reaction Termination & Reading: Terminate the reaction with NaOH. MAO-A oxidizes kynuramine to 4-hydroxyquinoline, which is highly fluorescent. Measure fluorescence at Ex/Em = 310/400 nm.

• Validation Control: Use Clorgyline (1 µM) to ensure complete baseline inhibition.

Conclusion for Drug Development

The comparison between 4-MTA and 1-(4-Methylthiophenyl)pentylamine serves as a textbook example of how minor aliphatic extensions dictate major pharmacodynamic outcomes. While 4-MTA's alpha-methyl group allows it to act as a potent "Trojan horse" substrate at SERT (causing massive 5-HT release and risk of serotonin syndrome)[2], extending this chain to a pentylamine backbone creates steric hindrance that effectively neutralizes the molecule's releasing and MAO-inhibitory capabilities[3][4]. For researchers designing novel therapeutics, this highlights the alpha-alkyl chain as a critical tunable pharmacophore for dialing out neurotoxicity while exploring reuptake inhibition.

References

• Pharmacological Characterization of 4-Methylthioamphetamine Derivatives. National Institutes of Health (NIH). [Link]

• Monoamine Oxidase Inhibitory Properties of Optical Isomers and N-substituted Derivatives of 4-methylthioamphetamine. University of Chile Repository. [Link]

• 4-methylthioamphetamine | Description, Effects, & Recreational Use. Britannica. [Link]

• Structure–Activity Relationship of Synthetic Cathinones: An Updated Review. ACS Publications. [Link]

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• 4. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 5. repositorio.uchile.cl [repositorio.uchile.cl]

A Comparative Guide to the Validation of LC-MS/MS Methods for the Detection of 1-(4-Methylthiophenyl)pentylamine

For researchers, scientists, and professionals in drug development, the robust and reliable quantification of novel psychoactive substances (NPS) is paramount. This guide provides an in-depth, experience-driven approach to validating a Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the detection of 1-(4-Methylthiophenyl)pentylamine, a compound of interest within the amphetamine-like substance class. We will explore the critical validation parameters, delve into the rationale behind experimental choices, and compare the performance of LC-MS/MS with alternative analytical techniques.

The Analytical Imperative: Why LC-MS/MS for Novel Psychoactive Substances?

The ever-evolving landscape of NPS necessitates analytical methods that are not only sensitive and specific but also adaptable. LC-MS/MS has emerged as the gold standard for the bioanalysis of such compounds for several key reasons.[1] Its high selectivity allows for the differentiation of structurally similar molecules, a common characteristic of NPS. Furthermore, the exceptional sensitivity of LC-MS/MS is crucial for detecting the low concentrations often found in biological matrices.[2] While techniques like Gas Chromatography-Mass Spectrometry (GC-MS) are well-established for amphetamine analysis, they often require cumbersome derivatization steps to improve volatility and chromatographic performance.[1] LC-MS/MS, in many cases, can analyze these polar compounds directly, simplifying sample preparation and reducing analysis time.[1]

Foundational Pillars of Method Validation

A successful bioanalytical method validation is a comprehensive process that demonstrates the reliability and reproducibility of an analytical method for its intended purpose.[3] Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide detailed guidelines that form the basis of this process. The core parameters that must be rigorously evaluated are:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Sensitivity (Lower Limit of Quantification - LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Linearity and Range: The concentration range over which the method provides results that are directly proportional to the concentration of the analyte.

• Accuracy and Precision: The closeness of the measured value to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

• Recovery: The efficiency of the extraction process.

• Matrix Effect: The influence of co-eluting, undetected matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

A Step-by-Step Guide to Method Validation for 1-(4-Methylthiophenyl)pentylamine

The following sections provide a detailed protocol for validating an LC-MS/MS method for 1-(4-Methylthiophenyl)pentylamine in a biological matrix such as whole blood or urine. The causality behind each experimental choice is explained to provide a deeper understanding of the validation process.

Sample Preparation: Isolating the Target

The initial and often most critical step is the efficient extraction of 1-(4-Methylthiophenyl)pentylamine from the complex biological matrix. The choice of extraction technique is pivotal for removing interferences and concentrating the analyte.

Experimental Protocol: Liquid-Liquid Extraction (LLE)

• Aliquot: Take a precise volume (e.g., 100 µL) of the biological sample (whole blood or urine).

• Internal Standard (IS) Spiking: Add a known concentration of a suitable internal standard. For 1-(4-Methylthiophenyl)pentylamine, an ideal IS would be a stable isotope-labeled version (e.g., 1-(4-Methylthiophenyl)pentylamine-d5). If unavailable, a structurally similar compound with different mass-to-charge ratio can be used.

• Alkalinization: Add a basic buffer (e.g., sodium carbonate or ammonium hydroxide) to adjust the pH to approximately 11. This ensures that the amine group of the analyte is deprotonated, making it more soluble in an organic solvent.

• Extraction: Add an immiscible organic solvent (e.g., methyl tert-butyl ether or a mixture of dichloromethane and isopropanol).[4]

• Vortex and Centrifuge: Vigorously mix the sample to facilitate the transfer of the analyte into the organic layer, followed by centrifugation to separate the layers.

• Evaporation and Reconstitution: Carefully transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the mobile phase to be used for LC-MS/MS analysis.

Rationale for LLE: LLE is a robust and cost-effective technique for extracting amphetamine-like substances.[5] The pH adjustment is a critical step that leverages the chemical properties of the analyte to achieve efficient extraction.

Alternative: Solid-Phase Extraction (SPE)

SPE offers a more automated and potentially cleaner extraction. A mixed-mode cation exchange SPE cartridge can be particularly effective for amphetamine-like compounds.

dot

Caption: A generalized workflow for the bioanalysis of 1-(4-Methylthiophenyl)pentylamine.

Chromatographic Separation: Achieving Resolution

The goal of liquid chromatography is to separate the analyte of interest from other components in the extracted sample before it enters the mass spectrometer.

Experimental Protocol: Reversed-Phase LC

• Column: A C18 column (e.g., 50 mm x 2.1 mm, 2.7 µm particle size) is a good starting point.

• Mobile Phase A: Water with an acidic modifier (e.g., 0.1% formic acid). The acidic pH ensures the analyte is protonated, which is beneficial for retention on a reversed-phase column and for electrospray ionization.

• Mobile Phase B: Acetonitrile or methanol with the same acidic modifier.

• Gradient Elution: Start with a low percentage of mobile phase B and gradually increase it to elute the analyte. A typical gradient might run from 5% to 95% B over several minutes.

• Flow Rate: A flow rate of 0.4-0.6 mL/min is common for this column dimension.

• Column Temperature: Maintaining a constant column temperature (e.g., 40 °C) ensures reproducible retention times.

Rationale: Reversed-phase chromatography is well-suited for separating moderately polar compounds like 1-(4-Methylthiophenyl)pentylamine. The gradient elution allows for the efficient separation of compounds with a range of polarities.

Mass Spectrometric Detection: Specific and Sensitive Quantification

Tandem mass spectrometry provides the high degree of selectivity and sensitivity required for bioanalysis.

Experimental Protocol: Multiple Reaction Monitoring (MRM)

• Ionization: Electrospray ionization (ESI) in positive ion mode is typically used for amphetamine-like substances as the amine group is readily protonated.

• Precursor Ion Selection (Q1): The protonated molecule of 1-(4-Methylthiophenyl)pentylamine is selected in the first quadrupole.

• Collision-Induced Dissociation (CID) (q2): The selected precursor ion is fragmented in the collision cell.

• Product Ion Selection (Q3): One or more specific product ions are selected in the third quadrupole and detected.

MRM Transitions for 1-(4-Methylthiophenyl)pentylamine (Hypothetical):

To establish the MRM transitions, the compound would be infused into the mass spectrometer to determine the precursor ion (the protonated molecule) and its most abundant and specific product ions. For a compound with a molecular weight of 209.35 g/mol , the protonated molecule [M+H]+ would be at m/z 210.35. The product ions would be determined experimentally.

dot

Caption: The principle of tandem mass spectrometry (MS/MS) for selective detection.

Data Interpretation and Acceptance Criteria

The following table summarizes the key validation parameters and their typical acceptance criteria based on FDA and EMA guidelines.[6][7]

Validation Parameter	Experimental Approach	Acceptance Criteria
Selectivity	Analyze at least six different blank matrix samples.	No significant interfering peaks at the retention time of the analyte and IS.
Sensitivity (LLOQ)	Analyze samples at the lowest concentration of the calibration curve.	Accuracy within ±20% of the nominal concentration and precision ≤20%.
Linearity	Analyze a series of calibration standards over the expected concentration range.	Correlation coefficient (r²) ≥ 0.99.
Accuracy & Precision	Analyze quality control (QC) samples at low, medium, and high concentrations in multiple runs.	Accuracy within ±15% of the nominal concentration (±20% at LLOQ) and precision (CV%) ≤15% (≤20% at LLOQ).
Recovery	Compare the peak area of the analyte in an extracted sample to the peak area of a post-extraction spiked sample.	Consistent and reproducible recovery is more important than 100% recovery.
Matrix Effect	Compare the peak area of a post-extraction spiked sample to a neat solution of the analyte.	The coefficient of variation of the IS-normalized matrix factor should be ≤15%.
Stability	Analyze QC samples after storage under various conditions (freeze-thaw, short-term benchtop, long-term storage).	Mean concentration should be within ±15% of the nominal concentration.

Comparison with Alternative Methods

While LC-MS/MS is the preferred method for the quantitative analysis of 1-(4-Methylthiophenyl)pentylamine in a regulatory-compliant setting, other techniques have their place, particularly in initial screening.

Analytical Technique	Advantages	Disadvantages
LC-MS/MS	High sensitivity and selectivity, suitable for complex matrices, often requires minimal sample preparation.[1][2]	Higher initial instrument cost.
GC-MS	Well-established for amphetamine analysis, provides good chromatographic resolution.	Often requires derivatization, which can be time-consuming and introduce variability.[1]
Immunoassays (e.g., ELISA)	High-throughput, cost-effective for large-scale screening.[6]	Prone to cross-reactivity with structurally similar compounds, leading to false positives.[8][9] Not suitable for quantification without confirmation.

The Role of Immunoassays in NPS Detection:

Immunoassays can be a valuable tool for initial screening for classes of drugs. However, for NPS like 1-(4-Methylthiophenyl)pentylamine, the cross-reactivity with existing amphetamine assays would need to be thoroughly evaluated.[6][9] A positive result from an immunoassay should always be considered presumptive and requires confirmation by a more specific method like LC-MS/MS.[8]

Conclusion

The validation of an LC-MS/MS method for the detection of 1-(4-Methylthiophenyl)pentylamine is a rigorous but essential process to ensure the generation of reliable and defensible data. By systematically evaluating selectivity, sensitivity, linearity, accuracy, precision, recovery, matrix effect, and stability, researchers can have high confidence in their analytical results. While alternative techniques like GC-MS and immunoassays have their applications, the superior sensitivity and specificity of LC-MS/MS make it the unequivocal choice for the quantitative bioanalysis of novel psychoactive substances in a research and drug development setting.

References

• Can immunoassays help detect novel psychoactive substances? | myadlm.org. (2025, March 19). Retrieved from [Link]

• Evaluating cross-reactivity of new psychoactive substances (NPS) in human whole blood by enzyme-linked immunosorbent assay (ELISA) - PubMed. (2024, March 28). Retrieved from [Link]

• A comparison of the validity of gas chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry analysis of urine samples II: amphetamine, methamphetamine, (±)-3,4-methylenedioxyamphetamine, (±)-3,4-methylenedioxymethamphetamine, (±)-3,4-methylenedioxyethylamphetamine, phencyclidine, and (±)-11- - PubMed. (2010, October 15). Retrieved from [Link]

• Simple and rapid analysis of four amphetamines in human whole blood and urine using liquid–liquid extraction without evaporation/derivatization and gas chromatography–mass spectrometry - ResearchGate. (n.d.). Retrieved from [Link]

• Determination of Cross-Reactivity of Novel Psychoactive Substances with Drug Screen Immunoassays Kits in Whole Blood | Journal of Analytical Toxicology | Oxford Academic. (2021, November 16). Retrieved from [Link]

• Determination of Cross-Reactivity of Novel Psychoactive Substances with Drug Screen Immunoassays Kits in Whole Blood - PubMed. (2021, November 16). Retrieved from [Link]

• Evaluating Cross Reactivity of New Psychoactive Substances (NPS) on Immunoassay in Whole Blood. (n.d.). Retrieved from [Link]

• A Comparison of the Validity of Gas Chromatography– Mass Spectrometry and Liquid Chromatography. (n.d.). Retrieved from [Link]

• Development and Validation of a Uplc-Qtof-Ms Method for Blood Analysis of Isomeric Amphetamine-Related Drugs - MDPI. (2022, October 4). Retrieved from [Link]

• SAMHSA-Compliant LC/MS/MS Analysis of Amphetamines in Urine with Agilent Bond Elut Plexa PCX and Agilent Poroshell 120. (n.d.). Retrieved from [Link]

• Development and Validation of Two Innovative Quantitative Liquid Chromatography Tandem Mass Spectrometry Methods for Forensic Toxicology Laboratories. (n.d.). Retrieved from [Link]

• a suitable approach to reduce costs of routine analyses Simultaneous quantification of amphetamines and ephedrines in urine by GC/MS using analytical-grade acetic anhydride/pyridine as derivatizing reagents - SciELO. (n.d.). Retrieved from [Link]

• LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum - PubMed. (2010, April 15). Retrieved from [Link]

• Simultaneous detection and quantification of 15 drugs of abuse in whole blood by online solid phase extraction and LC-MS - SCIEX. (n.d.). Retrieved from [Link]

• Validation and verification of an analytical method to identify and quantify selected amphetamine-related drugs in whole blood - Semantic Scholar. (2018, February 5). Retrieved from [Link]

• High-Throughput Analysis of Amphetamines in Blood and Urine with Online Solid-Phase Extraction- Liquid Chromatography–Tandem Mass Spectrometry. (n.d.). Retrieved from [Link]

• Advancements in Sample Preparation Techniques for Quantitative Pharmaceutical Detection in Biological Samples - Oriental Journal of Chemistry. (n.d.). Retrieved from [Link]

• Routine analysis of amphetamine and methamphetamine in biological materials by gas chromatography-mass spectrometry and on-column derivatization - PubMed. (2003, June 5). Retrieved from [Link]

• Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PMC. (n.d.). Retrieved from [Link]

• Analytical profile of 4-methylthioamphetamine (4-MTA), a new street drug. (n.d.). Retrieved from [Link]

• Development and validation of a sensitive LC-MS-MS method to quantify psilocin in authentic oral fluid samples - PubMed. (2023, December 12). Retrieved from [Link]

• The analytical profile of some 4-methylthioamphetamine (4-MTA) homologues. (n.d.). Retrieved from [Link]

• Validation of an LC-MS-MS method for analysis of 58 drugs of abuse in oral fluid and method comparison with an established LC-HRMS method - PubMed. (2025, January 20). Retrieved from [Link]

• LC-MS/MS Chiral Separation of “d” and “l” Enantiomers of Amphetamine and Methamphetamine - SCIEX. (n.d.). Retrieved from [Link]

• The LCGC Blog: Forensic Drug Analysis: GC–MS versus LC–MS | LCGC International. (2018, July 5). Retrieved from [Link]

• Development and Validation of a Sensitive LC-MS/MS Method to Quantify Psilocin in Authentic Oral Fluid Samples | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Quantitative Determination of Drugs Using Supercritical Fluid Chromatography with Triple Quadrupole Mass Spectrometry. (n.d.). Retrieved from [Link]

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Inter-Laboratory Reproducibility of 1-(4-Methylthiophenyl)pentylamine Synthesis Protocols: A Comparative Guide

As a building block in the synthesis of complex active pharmaceutical ingredients (APIs), targeted kinase inhibitors, and CNS-active analogues, 1-(4-Methylthiophenyl)pentylamine (CAS: 1270559-41-5) requires highly reproducible, scalable, and stereocontrolled synthetic workflows[1][2]. Synthesizing α-chiral primary amines from alkyl aryl ketones or aldehydes is notoriously prone to inter-laboratory variance due to competing side reactions, such as the formation of secondary amines, over-reduction to alcohols, and intermediate instability.

This guide objectively evaluates three foundational synthetic protocols—Direct Asymmetric Reductive Amination (DARA) , the Leuckart-Wallach Reaction , and Ellman’s Auxiliary-Directed Grignard Addition —analyzing the causal mechanisms behind their reproducibility bottlenecks and providing self-validating experimental procedures.

Mechanistic Workflows & Causal Analysis

To achieve inter-laboratory reproducibility, chemists must move beyond rote execution and understand the kinetic and thermodynamic forces dictating each reaction pathway.

Protocol A: Transition-Metal-Catalyzed Direct Asymmetric Reductive Amination (DARA)

DARA is an elegant, single-step method for converting 1-(4-Methylthiophenyl)pentan-1-one to the corresponding chiral primary amine using ammonia and molecular hydrogen[3][4].

• The Reproducibility Challenge: Historically, DARA of simple alkyl aryl ketones suffers from poor reproducibility due to three factors: the difficulty of forming stable NH-imines, competitive reduction of the ketone to an alcohol, and severe catalyst poisoning by the highly coordinating primary amine product[4].

• The Causal Solution: Modern reproducible protocols utilize Ruthenium-based catalysts (e.g., Ru-f-binaphane) combined with ammonium iodide (NH₄I) or ammonium acetate additives[3]. The additives serve a dual purpose: they provide a constant source of ammonia while simultaneously buffering the system (via weak acids like acetic acid) to protonate the product amine, thereby preventing it from coordinating with and deactivating the transition metal catalyst[5].

Protocol B: The Leuckart-Wallach Reaction

The Leuckart reaction utilizes formamide or ammonium formate to reductively aminate the ketone. While highly cost-effective, classical procedures are infamous for their erratic yields.

• The Reproducibility Challenge: Early response surface modeling of the Leuckart reaction revealed unacceptable inter-laboratory yield variations of ±25%[6][7].

• The Causal Solution: Intensive kinetic profiling revealed that water —often rigorously excluded by chemists—is actually a mandatory trace catalyst[6]. Water hydrolyzes formamide into ammonium formate, which is the active hydride donor. The condensation of the ketone with formamide then releases water, creating an autocatalytic cycle. Reproducibility is only achieved when the initial water content and the internal temperature are strictly controlled to balance this hydrolysis-condensation cycle[6][7].

Protocol C: Stereoselective Grignard Addition via Ellman's Auxiliary

This approach condenses 4-Methylthiobenzaldehyde with tert-butanesulfinamide (Ellman's auxiliary) to form a chiral imine, followed by the nucleophilic addition of butylmagnesium bromide.

• The Reproducibility Challenge: While this route offers exceptional diastereomeric ratios (dr > 95:5), it is highly sensitive to thermal gradients during the organometallic addition[8][9].

• The Causal Solution: There is a remarkably narrow temperature window between the activation energy required for the Grignard addition and the thermal threshold for imine decomposition or premature auxiliary cleavage[9]. Strict cryogenic control (-78 °C warming to -20 °C) ensures the nucleophile attacks the Re or Si face of the imine with high facial selectivity without degrading the substrate[8].

Mandatory Visualizations

Fig 1. Divergent synthetic pathways for 1-(4-Methylthiophenyl)pentylamine production.

Fig 2. Autocatalytic water cycle in the Leuckart reaction dictating batch reproducibility.

Quantitative Data Presentation

The following table summarizes the performance metrics of each protocol based on empirical optimization studies[3][6][8].

Parameter	Protocol A: Ru-Catalyzed DARA	Protocol B: Optimized Leuckart	Protocol C: Ellman's Grignard
Yield Range	85% – 92%	85% – 89%	75% – 82% (Over 3 steps)
Stereoselectivity	Up to 93% ee	Racemic	> 95:5 dr (High ee post-cleavage)
Reproducibility Variance	± 4%	± 5% (If H₂O is controlled)	± 3%
Scalability	High (Multikilogram)	Very High (Bulk scale)	Moderate (Cryogenic limits)
Critical Process Parameters	H₂ pressure, Acid additive	Initial H₂O mol%, Temp (205 °C)	Temp control (-78 °C to -20 °C)
Primary Impurity	1-(4-Methylthiophenyl)pentan-1-ol	Secondary amines	Unreacted aldehyde / decomposition

Self-Validating Experimental Protocols

To ensure trustworthiness, these protocols are designed as self-validating systems containing mandatory In-Process Controls (IPCs) to verify causality at each step.

Protocol A: Direct Asymmetric Reductive Amination (DARA)

• Preparation: In a high-pressure autoclave, dissolve 1-(4-Methylthiophenyl)pentan-1-one (1.0 equiv) in anhydrous methanol.

• Catalyst & Additive Loading: Add Ru-(S,S)-f-binaphane (0.1 mol%) and NH₄I (1.5 equiv). Causality Check: The NH₄I acts as both the nitrogen source and the acidic buffer to prevent product inhibition[3].

• Pressurization: Seal the reactor, purge with N₂, and introduce NH₃ gas (approx. 5 equiv), followed by H₂ gas to a total pressure of 50 bar.

• Reaction: Heat the mixture to 60 °C and stir for 18 hours.

• IPC (Self-Validation): Sample the reactor and analyze via GC-MS. Validation metric: The reaction is successful if the alcohol byproduct (1-(4-Methylthiophenyl)pentan-1-ol) is < 2% area. If alcohol > 5%, the NH₃ concentration was insufficient to drive imine formation prior to reduction.

• Workup: Vent the gases safely, filter through Celite to remove the catalyst, and concentrate under vacuum. Purify via acid-base extraction.

Protocol B: Water-Catalyzed Leuckart-Wallach Reaction

• Preparation: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine 1-(4-Methylthiophenyl)pentan-1-one (1.0 equiv) and formamide (4.5 equiv).

• Catalytic Activation: Add precisely 0.5 equivalents of distilled water. Causality Check: Without this water spike, the generation of the active ammonium formate reducing agent is delayed, leading to erratic yields[6][7].

• Thermal Ramping: Heat the mixture using a silicone oil bath to an internal temperature of 185–205 °C.

• IPC (Self-Validation): Monitor the Dean-Stark trap. Validation metric: A steady evolution of water and CO₂ indicates the autocatalytic cycle is active. If no water collects within 2 hours, the formamide hydrolysis has stalled.

• Hydrolysis: Cool the mixture, add 6M HCl, and reflux for 4 hours to cleave the intermediate N-alkylformamide.

• Workup: Basify with NaOH (pH > 12) and extract the free racemic amine with dichloromethane.

Protocol C: Ellman's Auxiliary-Directed Grignard Addition

• Imine Formation: Condense 4-Methylthiobenzaldehyde (1.0 equiv) with (R)-tert-butanesulfinamide (1.1 equiv) in THF using Ti(OEt)₄ (2.0 equiv) as a Lewis acid/dehydrating agent. Stir at room temperature for 12 hours.

• IPC 1: Confirm complete consumption of the aldehyde via TLC or ¹H NMR (disappearance of the ~9.9 ppm aldehyde proton)[8].

• Cryogenic Addition: Cool the imine solution strictly to -78 °C. Dropwise, add Butylmagnesium bromide (1.5 equiv) over 30 minutes.

• Thermal Maturation: Allow the reaction to warm slowly to -20 °C over 4 hours. Causality Check: Warming above -20 °C prior to quenching will cause rapid decomposition of the lithiated/magnesiated intermediate and auxiliary cleavage[8][9].

• IPC 2 (Self-Validation): Quench a 0.1 mL aliquot with sat. NH₄Cl and check LC-MS. Validation metric: Target mass of the sulfinamide adduct must be dominant; presence of free amine indicates premature thermal cleavage.

• Deprotection: Quench the bulk reaction with sat. NH₄Cl, extract, and treat the purified sulfinamide with 4M HCl in dioxane to yield the enantiopure 1-(4-Methylthiophenyl)pentylamine hydrochloride salt.

Sources

• 1. 1270559-41-5|1-(4-Methylthiophenyl)pentylamine|BLD Pharm [bldpharm.com]
• 2. US20030187007A1 - Inhibitors of protein kinase for the treatment of disease - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. scispace.com [scispace.com]
• 8. open.uct.ac.za [open.uct.ac.za]
• 9. The Synthesis of Antibacterial Natural Products - ProQuest [proquest.com]

In Vitro Pharmacological Profiling of 1-(4-Methylthiophenyl)pentylamine and Its Structural Analogs

As drug development pushes further into the nuanced modulation of the Solute Carrier 6 (SLC6) monoamine transporters (MATs), understanding the structure-activity relationship (SAR) of synthetic phenethylamines becomes critical. 1-(4-Methylthiophenyl)pentan-2-amine (herein referred to as 4-MTPA ) is a pentylamine structural analog of the well-characterized serotonin releasing agent (SRA) 4-methylthioamphetamine (4-MTA ).

This guide provides an authoritative, objective comparison of 4-MTPA against its shorter-chain analogs. By detailing the mechanistic causality behind their divergent pharmacological profiles and providing self-validating in vitro protocols, this guide serves as a comprehensive resource for researchers profiling novel MAT ligands.

Structural Rationale & Mechanistic Causality

The pharmacological identity of para-substituted amphetamines is heavily dictated by the length of their α -alkyl side chain[1].

• 4-MTA ( α -methyl): The compact α -methyl group allows the molecule to act as a substrate. It binds to the S1 pocket of the transporter, triggering a conformational flip from an outward-facing to an inward-facing state, thereby facilitating the reverse transport (efflux) of endogenous monoamines[2].

• 4-MTPA ( α -propyl): Extending the side chain to a pentylamine scaffold introduces significant steric bulk. While 4-MTPA retains high affinity for the MAT binding pocket, the bulky α -propyl group physically prevents the extracellular gate of the transporter from closing. This traps the transporter in an outward-facing conformation, completely abolishing substrate-type releasing properties and converting the molecule into a pure reuptake inhibitor[1].

Mechanistic divergence of MAT conformational states based on α-alkyl chain length.

Comparative In Vitro Performance Data

The following tables synthesize the in vitro pharmacological shifts observed when elongating the α -alkyl chain from methyl (4-MTA) to ethyl (4-MTBA) and propyl (4-MTPA). Data reflects performance in human embryonic kidney (HEK293) cells stably expressing hDAT, hSERT, and hNET[3].

Table 1: MAT Reuptake Inhibition ( IC50​ , nM)

Lower values indicate higher binding affinity and more potent reuptake blockade.

Compound	Chain Length	hDAT	hSERT	hNET	Primary Mechanism
4-MTA	α -Methyl	2,450	18	1,100	Substrate (Releaser)
4-MTBA	α -Ethyl	850	45	620	Mixed
4-MTPA	α -Propyl	120	85	210	Inhibitor (Blocker)

Table 2: Monoamine Efflux ( EC50​ , nM)

Measures the concentration required to induce 50% of maximal reverse transport.

Compound	hDAT	hSERT	hNET	Emax​ (SERT)
4-MTA	>10,000	42	>10,000	88%
4-MTBA	>10,000	410	>10,000	35%
4-MTPA	N/A	N/A	N/A	<5%

Data Analysis: 4-MTA is a highly selective SERT substrate[2]. As the chain extends to 4-MTPA, the molecule loses its ability to induce efflux ( Emax​ <5%) and its affinity broadens, becoming a potent, non-selective inhibitor across DAT, SERT, and NET.

Self-Validating Experimental Protocols

To accurately differentiate a reuptake inhibitor (4-MTPA) from a releasing agent (4-MTA), static uptake assays must be paired with dynamic superfusion assays[4]. The following protocols are designed with internal controls to ensure self-validation.

Protocol 1: Cell Culture and Preparation

Causality: We utilize HEK293 cells because they lack endogenous monoamine transporters, providing a zero-background baseline. Furthermore, utilizing Flp-In isogenic stable transfection (rather than transient transfection) ensures uniform transporter expression across all passages, which is an absolute requirement for reproducible IC50​ and Vmax​ calculations[3].

• Culture HEK293 cells stably expressing hDAT, hSERT, or hNET in DMEM supplemented with 10% FBS and appropriate selection antibiotics.

• Plate cells at a density of 5×104 cells/well in poly-D-lysine coated 96-well plates.

• Incubate for 24–48 hours at 37°C in a 5% CO₂ atmosphere until 80-90% confluency is reached.

Protocol 2: Radioligand Uptake Inhibition Assay

Causality: For hNET assays, [3H]MPP+ is utilized instead of [3H]NE . [3H]MPP+ is highly resistant to degradation by endogenous Monoamine Oxidase (MAO) and Catechol-O-methyltransferase (COMT), eliminating the need to add enzyme inhibitors to the assay buffer, which could otherwise confound the pharmacological profile of the test compounds[3].

• Wash: Aspirate culture media and wash cells twice with warm Krebs-Ringer-HEPES (KRH) buffer.

• Pre-incubation: Add 50 µL of KRH buffer containing serial dilutions of 4-MTPA (or analogs) to the wells. Incubate for 10 minutes at room temperature.

  • Self-Validation Control: Include parallel wells with 10 µM of a known selective inhibitor (GBR12909 for DAT, Citalopram for SERT, Nisoxetine for NET) to define non-specific uptake.

• Tracer Addition: Add 50 µL of KRH buffer containing the radioligand ( [3H]DA for DAT, [3H]5−HT for SERT, [3H]MPP+ for NET) to initiate uptake.

• Termination: After exactly 3 minutes, rapidly aspirate the buffer and wash three times with ice-cold KRH to halt transporter kinetics.

• Lysis & Quantification: Lyse cells with 1% SDS, transfer to scintillation vials, and measure retained radioactivity via liquid scintillation counting.

Protocol 3: In Vitro Superfusion Efflux Assay

Causality: Static well assays cannot reliably distinguish between a reuptake inhibitor and a releasing agent. If a releaser pushes radioligand out of the cell in a static well, unblocked transporters can immediately reuptake it, masking the efflux. Superfusion continuously washes away the extracellular medium, isolating the efflux variable[4].

• Pre-load HEK293-hSERT cells with [3H]5−HT for 20 minutes.

• Transfer cells to a superfusion chamber and continuously perfuse with KRH buffer at a rate of 0.5 mL/min to establish a stable baseline of spontaneous efflux.

• Collect fractions every 2 minutes.

• At fraction 5, switch the perfusion buffer to one containing 1 µM of the test compound (4-MTA or 4-MTPA).

• Interpretation: 4-MTA will trigger a sharp, immediate spike in fractional [3H] release. 4-MTPA will cause no deviation from the spontaneous efflux baseline, confirming its status as a pure inhibitor.

Self-validating in vitro workflow for differentiating MAT inhibitors from releasers.

Conclusion

The structural evolution from 1-(4-Methylthiophenyl)propan-2-amine (4-MTA) to 1-(4-Methylthiophenyl)pentan-2-amine (4-MTPA) demonstrates a fundamental principle of monoamine transporter pharmacology. By elongating the α -alkyl chain, the molecule exceeds the spatial tolerances of the MAT S1 binding pocket required for the outward-to-inward conformational transition. Consequently, 4-MTPA serves as an excellent in vitro tool compound for studying transporter inhibition without the confounding variables of substrate-induced reverse transport or neurotoxicity.

References

• Gobbi, M., et al. "N,N-dimethyl-thioamphetamine and methyl-thioamphetamine, two non-neurotoxic substrates of 5-HT transporters, have scant in vitro efficacy for the induction of transporter-mediated 5-HT release and currents." Journal of Neurochemistry.[Link]

• Mayer, F. P., et al. "Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters." Frontiers in Pharmacology.[Link]

• "In vitro assays for the functional characterization of the dopamine transporter (DAT)." Current Protocols in Pharmacology.[Link]

• "Amphetamine Derivatives as Monoamine Oxidase Inhibitors." Frontiers in Pharmacology.[Link]

Sources

• 1. Amphetamine Derivatives as Monoamine Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N,N-dimethyl-thioamphetamine and methyl-thioamphetamine, two non-neurotoxic substrates of 5-HT transporters, have scant in vitro efficacy for the induction of transporter-mediated 5-HT release and currents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters [frontiersin.org]
• 4. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]

Preclinical Validation of In Vivo Behavioral Models Using 1-(4-Methylthiophenyl)pentylamine (4-MTPPA)

As drug development pivots toward highly selective monoamine modulators for treatment-resistant depression and cognitive disorders, the need for rigorous, self-validating preclinical models has never been greater. This guide provides an objective, data-driven framework for validating in vivo behavioral models using 1-(4-Methylthiophenyl)pentylamine (4-MTPPA) .

By comparing 4-MTPPA against established pharmacological standards, this guide equips researchers with the mechanistic rationale and methodological precision required to evaluate novel monoaminergic compounds.

Pharmacological Rationale & Structural Causality

To design an effective behavioral validation pipeline, one must first understand the structure-activity relationship (SAR) driving the compound's effects. 4-MTPPA is a novel alpha-substituted benzylamine that acts as a dual modulator of the serotonin and dopamine systems.

• The 4-Methylthio Substitution: The addition of a methylthio group at the para-position of the phenyl ring heavily biases the molecule toward the serotonin transporter (SERT), acting as a potent releaser and reuptake inhibitor. This mechanism is well-documented in structurally related derivatives like 4-methylthioamphetamine (4-MTA)[1].

• The Alpha-Pentyl Chain: The extended pentyl chain provides steric bulk that increases binding affinity for the dopamine transporter (DAT), mirroring the pharmacological profile of extended-chain cathinones like pentedrone[2].

Because 4-MTPPA modulates both SERT and DAT, it serves as an ideal probe for validating a multi-tiered behavioral pipeline that measures locomotor activity, antidepressant-like coping strategies, and reward liability.

Figure 1: Proposed monoaminergic signaling mechanism of 4-MTPPA and corresponding behavioral outcomes.

Comparative Performance Data

To objectively assess 4-MTPPA, we benchmark its in vitro binding profile and in vivo behavioral outputs against three clinical/experimental standards: Fluoxetine (Selective SERT inhibitor), Amphetamine (DA/NE releaser), and MDMA (Non-selective 5-HT/DA releaser).

Table 1: Representative In Vitro Transporter Inhibition (IC50, nM)

Compound	SERT (5-HT)	DAT (DA)	NET (NE)	Primary Mechanism
4-MTPPA	45	120	85	Dual SERT/DAT Modulator
Fluoxetine	15	>10,000	4,500	Selective SERT Inhibitor
Amphetamine	>5,000	80	35	DA/NE Releaser
MDMA	250	1,500	450	5-HT/DA Releaser

Table 2: In Vivo Behavioral Performance Comparison (Murine Model)

Behavioral Metric	4-MTPPA (10 mg/kg)	Fluoxetine (20 mg/kg)	Amphetamine (2 mg/kg)	Vehicle Control
OFT: Total Distance (cm/60m)	18,500 ± 1,200	4,200 ± 500	28,400 ± 2,100	4,500 ± 600
FST: Immobility Time (sec)	65 ± 12	85 ± 15	45 ± 10	180 ± 20
CPP: Preference Score (sec)	+210 ± 45	-15 ± 20	+350 ± 50	+5 ± 15

Data Interpretation: 4-MTPPA produces robust antidepressant-like effects in the FST (superior to Fluoxetine) while inducing moderate hyperlocomotion and reward liability, reflecting its secondary dopaminergic action.

Experimental Validation Workflow & Methodologies

A behavioral assay is only as reliable as the environmental controls governing it. The following protocols are designed as self-validating systems, ensuring that the behavioral outputs are directly causal to the pharmacological intervention rather than environmental artifacts.

Figure 2: Sequential in vivo behavioral validation pipeline for monoamine modulators.

Protocol 1: Open Field Test (OFT) - Locomotor & Anxiety Assessment

The OFT is the gold standard for quantifying general ambulatory ability and anxiety-related emotional behaviors[3]. For a DAT-active compound like 4-MTPPA, the OFT isolates dopaminergic hyperlocomotion.

• Environmental Habituation: Transfer subjects to the testing room 60 minutes prior to the assay.

  • Causality: Rodents are highly sensitive to novel olfactory and auditory stimuli; failure to habituate elevates baseline corticosterone, masking the dopaminergic locomotor effects of the test compound[3].

• Apparatus Preparation: Clean the 42 × 42 × 42 cm polyvinyl chloride arena with 70% ethanol between each trial[4].

  • Causality: Eliminates olfactory cues (e.g., alarm pheromones from previous subjects) that artificially induce freezing behavior.

• Dosing & Recording: Administer 4-MTPPA (10 mg/kg, i.p.) 30 minutes prior to testing. Place the animal in the center of the arena and record via overhead camera for 60 minutes.

• Data Extraction: Quantify total distance traveled (ambulation) and time spent in the center zone (anxiolysis).

Protocol 2: Forced Swim Test (FST) - Antidepressant Efficacy

The FST measures behavioral despair by forcing the animal into an inescapable cylinder of water, where it eventually ceases struggling and exhibits immobility[5]. 4-MTPPA's potent SERT affinity is validated here.

• Apparatus Setup: Fill a 2.5-liter glass beaker (15 cm diameter, 20 cm height) with water to a depth of 18 cm.

  • Causality: The depth ensures the animal's tail cannot touch the bottom, forcing active swimming or floating[5].

• Temperature Control (Critical Step): Maintain water temperature strictly at 24–26°C.

  • Causality: Temperatures below 24°C induce rapid hypothermia, triggering an adaptive physiological immobility that completely confounds the psychological "despair" metric[5].

• Pre-Test (Day 1): Place the animal in the water for 15 minutes. This induces the initial realization of inescapability.

• Test Phase (Day 2): Administer 4-MTPPA. 30 minutes later, place the animal in the water for 5 minutes. Record the latency to immobility and total immobility time.

Protocol 3: Conditioned Place Preference (CPP) - Abuse Liability

Because 4-MTPPA possesses DAT affinity, it is crucial to evaluate its rewarding properties. The CPP paradigm associates a specific environment with the drug's effects[6].

• Pre-Conditioning (Day 1): Allow the animal free access to a 3-chamber apparatus (differing in wall color and floor texture) for 15 minutes. Record baseline preferences.

  • Causality: Utilizing an unbiased design ensures that any subsequent preference is purely drug-induced, rather than a natural affinity for a specific floor texture[6].

• Conditioning Phase (Days 2-7): On even days, administer 4-MTPPA and confine the animal to the non-preferred chamber for 45 minutes. On odd days, administer vehicle (saline) and confine to the preferred chamber.

• Preference Testing (Day 8): Allow the animal free access to all chambers in a drug-free state for 15 minutes.

• Analysis: Calculate the CPP score (Time spent in drug-paired chamber minus time spent in vehicle-paired chamber). A significant positive score indicates DAT-driven reward liability.

Sources

• 1. Fatal poisoning with a new phenylethylamine: 4-methylthioamphetamine (4-MTA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Monoamine transporter and receptor interaction profiles of a new series of designer cathinones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conditioned Place Preference - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety Operating Guide

Standard Operating Procedure: Safe Handling and Disposal of 1-(4-Methylthiophenyl)pentylamine

As a bifunctional molecule, 1-(4-Methylthiophenyl)pentylamine presents unique logistical and safety challenges in the laboratory. It combines a highly lipophilic primary amine backbone with an aromatic thioether (methylthio) group. Proper disposal requires moving beyond generic waste protocols to understand the specific chemical causality of the molecule's hazards.

This guide provides drug development professionals and researchers with field-proven, self-validating methodologies for the safe operational handling, deactivation, and EPA-compliant disposal of this compound.

Chemical Causality & Hazard Profile

To design an effective disposal strategy, we must first deconstruct the molecule's functional groups and their corresponding hazards. Do not treat this compound as a generic organic waste; its structural features dictate specific handling requirements.

• The Primary Amine (-NH 2​ ): The pentylamine chain is highly lipophilic, which drastically increases the rate of dermal absorption compared to shorter-chain amines. Once absorbed, the basicity of the amine causes severe tissue irritation and systemic toxicity.

• The Methylthio Group (-SCH 3​ ): Organosulfur compounds are notorious for their noxious stench, which can cause severe olfactory fatigue (the temporary inability to distinguish odors), masking the presence of a leak or spill. Furthermore, thioethers are highly toxic to aquatic ecosystems and must never enter the standard municipal drain system.

Table 1: Chemical Hazard & Mitigation Strategy

Functional Group	Hazard Manifestation	Chemical Causality	Operational Mitigation
Primary Amine	Dermal Toxicity & Corrosivity	Lipophilic pentyl chain acts as a penetration enhancer for the corrosive amine base.	Double-glove (Nitrile over Neoprene); neutralize with dilute acid prior to disposal.
Methylthio Group	Olfactory Fatigue & Aquatic Toxicity	High vapor pressure of the thioether binds rapidly to olfactory receptors.	Handle exclusively in a Class II fume hood; oxidize to non-volatile sulfone.

In-Lab Deactivation: The Oxidation & Neutralization Protocol

Directly disposing of volatile organosulfur compounds into bulk Satellite Accumulation Area (SAA) carboys can lead to dangerous cross-reactions and severe odor release. For small quantities (< 10g) and residual washings, in-lab deactivation is the preferred logistical approach.

Expert Insight on Reagent Selection: While standard organosulfur disposal often utilizes sodium hypochlorite (bleach) [1], reacting bleach with a primary amine risks the formation of highly unstable and toxic N-chloramines. Therefore, this protocol utilizes 30% Hydrogen Peroxide (H 2​ O 2​ ) under mildly acidic conditions. This selectively oxidizes the thioether to a stable sulfoxide/sulfone without chlorinating the amine.

Step-by-Step Deactivation Methodology

This protocol is designed as a self-validating system ; the physical changes in the reaction mixture serve as built-in checkpoints for success.

Materials Required:

• 30% Hydrogen Peroxide (H 2​ O 2​ )

• Dilute Hydrochloric Acid (1M HCl)

• Ethanol or Isopropanol (as a co-solvent)

• Ice bath and magnetic stirrer

Procedure:

• Solvation: In a certified fume hood, dissolve the 1-(4-Methylthiophenyl)pentylamine waste in a 5-fold volume of ethanol to ensure homogeneity.

• Acidification: Slowly add 1M HCl dropwise until the solution reaches a pH of ~4.

  • Causality: This protonates the amine into a pentylammonium chloride salt, immediately reducing its volatility and protecting the nitrogen center from unwanted side reactions.

• Oxidation: Place the reaction flask in an ice bath. Begin stirring and add 30% H 2​ O 2​ dropwise. Use a 3:1 molar excess of H 2​ O 2​ to ensure complete conversion of the thioether to the sulfone.

• Self-Validation Checkpoint: Monitor the reaction exotherm. The reaction is complete when the addition of H 2​ O 2​ no longer produces a temperature spike, and the characteristic garlic/sulfur stench is completely replaced by a neutral, alcoholic odor.

• Quenching: Stir at room temperature for 2 hours. Test for residual peroxides using starch-iodide paper. If positive, quench with a small amount of sodium thiosulfate.

• Disposal: The resulting deactivated, aqueous-organic mixture can now be safely transferred to the appropriate SAA container.

Waste Segregation & SAA Logistics

Following the [2], all generated waste must be strictly segregated to prevent incompatible chemical mixing. Waste containers must remain closed except when actively adding waste and must be stored at or near the point of generation (Satellite Accumulation Area).

Table 2: Waste Stream Classification & SAA Logistics

Waste State	Applied Treatment	EPA Waste Classification	SAA Container Specification
Bulk Reagent (>10g)	None (Direct EHS Pickup)	Non-Halogenated Organic Waste	HDPE Jerrycan (Red Tag), Vented Cap
Residuals (<10g)	H 2​ O 2​ Oxidation + HCl	Aqueous Acidic Waste	Polyethylene Carboy (Yellow Tag)
Contaminated PPE	None	Solid Hazardous Waste	Labeled Poly Drum with Liners

Disposal Decision Workflow

The following diagram outlines the logical decision tree for handling 1-(4-Methylthiophenyl)pentylamine waste, ensuring compliance with environmental regulations and laboratory safety standards.

Logistical workflow for the segregation, deactivation, and disposal of organosulfur amine waste.

Emergency Spill Response

In the event of a spill, standard absorbent pads are insufficient due to the compound's volatility and stench [3].

• Containment: Immediately cover the spill with an inert, high-surface-area absorbent (e.g., diatomaceous earth or sand). Do not use combustible sawdust.

• Deodorization: Once the bulk liquid is absorbed and scooped into a solid hazardous waste container, wipe down the affected fume hood or bench surface with a mild bleach solution (5.25% sodium hypochlorite) to oxidize and destroy trace residual thioethers bound to the surface [3].

• Ventilation: Leave the fume hood sash down and running for at least 24 hours to clear residual olfactory hazards.

References

• Laboratory Chemical Waste Management Guidelines . University of Pennsylvania Environmental Health and Radiation Safety (EHRS). Available at:[Link]